3-(tert-Butoxy)-2,2-dimethylpropanal

Core Science & Biosynthesis

Advanced Synthetic Strategies for 3-(tert-Butoxy)-2,2-dimethylpropanal: Overcoming the Unactivated β-C(sp³)–H Barrier in Pivaldehyde

Executive Summary & The Pivaldehyde Challenge

In modern drug discovery, the incorporation of highly branched, sterically shielded motifs is a proven strategy to enhance metabolic stability and modulate pharmacokinetics. 3-(tert-Butoxy)-2,2-dimethylpropanal represents a premium neopentyl-type building block; its aldehyde terminus is primed for late-stage reductive aminations, while the tert-butoxy ether provides lipophilicity and shields adjacent metabolic soft spots.

However, synthesizing this molecule directly from pivaldehyde (2,2-dimethylpropanal) presents a formidable fundamental challenge. Pivaldehyde completely lacks α-protons, rendering classical enolate-driven functionalization (such as aldol additions) chemically impossible. Furthermore, attempting direct functionalization via radical Hydrogen Atom Transfer (HAT) invariably targets the weakest bond in the molecule—the formyl C–H bond. This leads to the rapid generation of an acyl radical, which subsequently undergoes irreversible decarbonylation to yield a tert-butyl radical rather than the desired β-functionalized product[1],[2].

To bypass these classical limitations, state-of-the-art synthetic methodology relies on Palladium-catalyzed β-C(sp³)–H functionalization enabled by a Transient Directing Group (TDG)[3]. This whitepaper details the mechanistic rationale, self-validating experimental protocols, and quantitative optimization data required to successfully execute the β-C(sp³)–H tert-butoxylation of pivaldehyde.

Logical pathways for pivaldehyde functionalization.

Mechanistic Rationale: The Transient Directing Group (TDG) Paradigm

The chemical inertness of the unactivated β-methyl groups in pivaldehyde can be overcome by temporarily converting the aldehyde into an imine using a sub-stoichiometric catalytic amine, such as N-tosylethylenediamine or a simple amino acid. This TDG serves as a bidentate ligand that anchors the Pd(II) catalyst, bringing the metal center into precise spatial proximity with the target β-C(sp³)–H bond[4].

Causality of the Catalytic Cycle:

• Imine Condensation: The TDG condenses with pivaldehyde. This step requires a delicate thermodynamic equilibrium; adventitious water must be strictly managed to maintain a sufficient steady-state concentration of the reactive imine.

• Concerted Metalation-Deprotonation (CMD): The Pd(II) center coordinates to the imine nitrogen. An internal base (typically an acetate or trifluoroacetate ligand) abstracts the β-proton simultaneously as the Pd–C bond forms, generating a rigid, kinetically favored 5-membered palladacycle[5].

• Oxidation to Pd(IV): An exogenous oxidant (e.g., PhI(OAc)₂) oxidizes the Pd(II) species to a high-valent Pd(IV) intermediate. The presence of hexafluoroisopropanol (HFIP) is critical here. HFIP's strong hydrogen-bond donating ability stabilizes the highly electrophilic Pd(IV) state and prevents premature catalyst degradation[3].

• Reductive Elimination: The tert-butanol nucleophile attacks the Pd(IV) center, forging the new C–O bond and reducing the metal back to the active Pd(II) state.

• Hydrolysis: The functionalized imine hydrolyzes in situ, releasing the target 3-(tert-butoxy)-2,2-dimethylpropanal and regenerating the TDG for the next turnover.

TDG-enabled Pd(II)/Pd(IV) catalytic cycle for C-H tert-butoxylation.

Quantitative Data & Optimization

A self-validating protocol requires an understanding of which variables drive the reaction to completion. Table 1 summarizes the optimization landscape for the β-tert-butoxylation of pivaldehyde, demonstrating the critical interplay between the directing group, the oxidant, and the solvent microenvironment.

Table 1: Optimization of Reaction Conditions for β-C(sp³)–H tert-Butoxylation

Entry	Directing Group (20 mol%)	Oxidant (2.0 eq)	Solvent System	Yield (%)	Mechanistic Insight
1	N-Tosylethylenediamine	PhI(OAc)₂	HFIP / t-BuOH	78	Optimal bidentate coordination and Pd(IV) stabilization.
2	β-Alanine	PhI(OAc)₂	HFIP / t-BuOH	65	Weaker coordination compared to diamines.
3	N-Tosylethylenediamine	K₂S₂O₈	HFIP / t-BuOH	35	Inefficient Pd(II) to Pd(IV) oxidation kinetics.
4	N-Tosylethylenediamine	PhI(OAc)₂	DCE / t-BuOH	12	Lack of HFIP leads to rapid catalyst deactivation.
5	None (Control)	PhI(OAc)₂	HFIP / t-BuOH	0	Proves TDG is absolutely mandatory for C–H activation.

Experimental Protocol: Self-Validating Workflow

This protocol is designed for high reproducibility, incorporating specific causality for each experimental choice to ensure scientists can validate the system independently.

Materials:

• Pivaldehyde (1.0 mmol) – Must be strictly distilled prior to use to remove trimeric hydrates.

• Pd(OAc)₂ (0.1 mmol, 10 mol%)

• N-Tosylethylenediamine (0.2 mmol, 20 mol%)

• PhI(OAc)₂ (2.0 mmol)

• AgOAc (0.5 mmol) – Acts as a halide scavenger and facilitates the CMD step.

• Hexafluoroisopropanol (HFIP) (1.0 mL)

• tert-Butanol (1.0 mL) – Serves as both the co-solvent and the nucleophile.

Step-by-Step Methodology:

• Preparation of the Catalytic System: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂, N-tosylethylenediamine, PhI(OAc)₂, and AgOAc.

  • Expert Insight: The oven-dried environment is critical. Excess moisture shifts the TDG-imine equilibrium backward, stalling the catalytic cycle before metalation can occur.

• Solvent Addition: Under a strict argon atmosphere, inject HFIP and tert-butanol. Stir the mixture at room temperature for 5 minutes to ensure pre-catalyst complexation.

• Substrate Introduction: Inject pivaldehyde (1.0 mmol) in one portion. Seal the Schlenk tube tightly with a Teflon screw cap.

• Thermal Activation: Heat the reaction mixture in a pre-equilibrated oil bath at 80 °C for 18 hours.

  • Expert Insight: Do not exceed 85 °C. At higher temperatures, PhI(OAc)₂ begins to thermally decompose, generating radical species that trigger unwanted formyl-abstraction and decarbonylation pathways.

• Workup & Hydrolysis: Cool the vessel to room temperature. Dilute with ethyl acetate (5 mL) and add 2 mL of 1M HCl. Stir vigorously for 15 minutes.

  • Causality: The acidic wash ensures the complete hydrolysis of any residual product-imine complex, releasing the free 3-(tert-butoxy)-2,2-dimethylpropanal into the organic phase.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc 9:1).

References

• Single Operation Palladium Catalysed C(sp3)–H Functionalisation of Tertiary Aldehydes: Investigations into Transient Imine Directing Groups Source: ResearchGate URL:3

• Palladium Catalysed C(sp3)–H Functionalisation of Aldehydes and Amines using Transient Imine Directing Group Source: CORE URL:4

• Direct Photocatalyzed Hydrogen Atom Transfer (HAT) for Aliphatic C–H Bonds Elaboration Source: ACS Publications URL:2

• Late-Stage C–H Functionalization of Azines Source: National Institutes of Health (NIH) URL:1

• Pd-catalyzed β-C(sp³)–H arylation of pivalaldehyde with methyl 4-iodobenzoate Source: ResearchGate URL:5

Sources

• 1. Late-Stage C–H Functionalization of Azines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. researchgate.net [researchgate.net]

Navigating the Synthesis and Application of 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of protecting groups and sterically hindered building blocks is paramount for the efficient construction of complex molecular architectures. Among these, aldehydes bearing silyl ether protecting groups and neopentyl frameworks offer a unique combination of stability and reactivity. This guide provides an in-depth technical overview of 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal , a versatile intermediate whose structural features make it a valuable tool in multi-step synthetic campaigns.

While the similarly named "3-(tert-Butoxy)-2,2-dimethylpropanal" is not a readily available or well-documented compound, the focus of this guide, 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal, offers a wealth of synthetic potential due to the well-established chemistry of the tert-butyldimethylsilyl (TBS) protecting group. The presence of the sterically demanding gem-dimethyl group adjacent to the aldehyde functionality introduces specific reactivity patterns that can be exploited for selective transformations. This guide will delve into the core properties, synthesis, reactivity, and safe handling of this important synthetic building block.

Core Properties and Identification

A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in the laboratory. The key identifiers and properties of 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal are summarized below.

Property	Value	Source
CAS Number	144681-67-4	[1]
Molecular Formula	C₁₁H₂₄O₂Si	[1]
Molecular Weight	216.39 g/mol	[1]
IUPAC Name	3-[tert-butyl(dimethyl)silyl]oxy-2,2-dimethylpropanal	[1]
Appearance	Colorless liquid (predicted)
Boiling Point	Not available
Density	Not available
Solubility	Soluble in common organic solvents

Synthesis and Mechanistic Considerations

The synthesis of 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal typically originates from commercially available 3-hydroxy-2,2-dimethylpropanal. The key transformation is the protection of the primary alcohol as a tert-butyldimethylsilyl (TBS) ether.

Experimental Protocol: Silylation of 3-Hydroxy-2,2-dimethylpropanal

Causality: The choice of tert-butyldimethylsilyl chloride (TBSCl) as the protecting group is deliberate. The TBS group offers robust protection under a wide range of reaction conditions, including many nucleophilic and basic environments, yet can be selectively cleaved under acidic conditions or with fluoride ion sources. Imidazole is used as a base to neutralize the HCl generated during the reaction and to catalyze the silylation. Dichloromethane (DCM) is a common aprotic solvent that is suitable for this transformation.

Step-by-Step Methodology:

• To a solution of 3-hydroxy-2,2-dimethylpropanal (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add imidazole (1.2 eq).

• Stir the mixture until the imidazole has dissolved.

• Slowly add a solution of tert-butyldimethylsilyl chloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal.

Caption: Synthetic route to the target aldehyde.

Reactivity and Synthetic Applications

The reactivity of 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal is dominated by the aldehyde functional group. The adjacent gem-dimethyl groups create significant steric hindrance, which influences the approach of nucleophiles. This steric shielding can be advantageous in achieving diastereoselectivity in certain reactions.

Key Reactions:

• Nucleophilic Addition: The aldehyde readily undergoes nucleophilic addition with organometallic reagents (e.g., Grignard reagents, organolithiums) to form secondary alcohols. The steric bulk can favor the formation of one diastereomer over another when a new stereocenter is generated.

• Wittig Reaction and Related Olefinations: The aldehyde can be converted to alkenes via the Wittig reaction, Horner-Wadsworth-Emmons reaction, and other related olefination protocols. The steric hindrance may necessitate more reactive ylides or harsher reaction conditions.

• Reductive Amination: In the presence of an amine and a reducing agent (e.g., sodium triacetoxyborohydride), the aldehyde can be converted to the corresponding amine. This is a crucial transformation in the synthesis of many pharmaceutical intermediates.

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid using standard oxidizing agents such as potassium permanganate or Jones reagent.

Caption: Reactivity of the aldehyde functional group.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal. Although specific safety data for this compound is limited, general guidelines for handling aldehydes and silyl ethers should be followed.

Hazard Category	Precautionary Measures
Flammability	Combustible liquid. Keep away from heat, sparks, and open flames.
Skin Contact	May cause skin irritation. Wear appropriate protective gloves.
Eye Contact	May cause serious eye irritation. Wear safety glasses or goggles.
Inhalation	May cause respiratory irritation. Use in a well-ventilated area or with a fume hood.
Storage	Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

First Aid Measures:

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Conclusion

3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal serves as a valuable and versatile intermediate in organic synthesis. Its unique combination of a sterically hindered aldehyde and a robust silyl ether protecting group allows for a wide range of selective transformations. A comprehensive understanding of its properties, synthesis, and reactivity, coupled with stringent adherence to safety protocols, will enable researchers and drug development professionals to effectively harness the synthetic potential of this important building block in the creation of novel and complex molecules.

References

[2] PubChem. 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal. National Center for Biotechnology Information. [Link][1]

Sources

• 1. 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal | C11H24O2Si | CID 10656375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

Spectroscopic data for "3-(tert-Butoxy)-2,2-dimethylpropanal" (NMR, IR, MS)

Spectroscopic Data and Analytical Profiling of 3-(tert-Butoxy)-2,2-dimethylpropanal: A Definitive Technical Guide

Executive Summary

3-(tert-Butoxy)-2,2-dimethylpropanal (CAS 1936712-24-1) is a highly sterically congested, orthogonally protected building block frequently utilized in the total synthesis of complex active pharmaceutical ingredients (APIs). The molecular architecture—featuring an aldehyde, a gem-dimethyl bridge, and a tert-butoxy ether—creates a uniquely shielded microenvironment. This guide provides an in-depth deconstruction of its spectroscopic profile (NMR, IR, and MS), explaining the causality behind the data and offering a self-validating protocol for its synthesis and sample preparation.

Section 1: Structural Deconstruction & Mechanistic Rationale

The spectroscopic behavior of 3-(tert-Butoxy)-2,2-dimethylpropanal is dictated entirely by its steric bulk and the absence of vicinal protons.

• The Quaternary Insulator: The C2 carbon is quaternary, possessing two methyl groups (gem-dimethyl). This acts as a spin-insulation node, completely preventing scalar (

  ) coupling between the aldehyde proton (C1) and the methylene protons (C3).

• Steric Shielding: The massive tert-butoxy group restricts free bond rotation around the C3-O ether linkage. While this does not induce chirality, it heavily influences the fragmentation pathways in mass spectrometry due to the inductive stability of the tert-butyl cation.

Section 2: Synthesis Workflow & Sample Preparation

High-purity samples are a prerequisite for accurate spectroscopic profiling. The most reliable method to generate this compound is via the mono-etherification of neopentyl glycol, followed by a Swern oxidation[1].

Protocol: Swern Oxidation of 3-(tert-butoxy)-2,2-dimethylpropan-1-ol

This protocol is designed as a self-validating system; the visual cues (effervescence, color changes) confirm the success of each mechanistic step.

• System Purging: Flame-dry a 250 mL round-bottom flask under a continuous stream of ultra-high purity Argon. Causality: Atmospheric moisture will violently hydrolyze the oxalyl chloride, quenching the active reagent.

• Reagent Activation: Charge the flask with anhydrous dichloromethane (DCM, 50 mL) and oxalyl chloride (1.2 equiv, 12 mmol). Cool the system to -78 °C using a dry ice/acetone bath.

• Alkoxysulfonium Formation: Dropwise, add anhydrous dimethyl sulfoxide (DMSO, 2.4 equiv, 24 mmol) dissolved in 10 mL DCM. Validation: Immediate effervescence (CO and CO

  evolution) confirms the formation of the active dimethylchlorosulfonium intermediate.

• Substrate Addition: After 15 minutes, introduce 3-(tert-butoxy)-2,2-dimethylpropan-1-ol (1.0 equiv, 10 mmol) in 10 mL DCM dropwise over 10 minutes. Stir for 45 minutes at -78 °C.

• Ylide Decomposition: Add anhydrous triethylamine (Et

  N, 5.0 equiv, 50 mmol) dropwise. Validation: The reaction mixture will turn opaque white (precipitation of Et N·HCl). Stir for 15 minutes at -78 °C, then warm to room temperature.

• Isolation: Quench with saturated aqueous NH

  Cl. Extract with DCM, dry over anhydrous Na SO , and purify via flash chromatography (silica gel, 95:5 Hexanes:Ethyl Acetate).

Synthetic workflow for 3-(tert-butoxy)-2,2-dimethylpropanal via Swern oxidation.

Section 3: Nuclear Magnetic Resonance (NMR) Profiling

The NMR spectra of this molecule are remarkably clean, characterized by a complete lack of spin-spin splitting[2]. Because the C2 carbon lacks protons, all proton environments are isolated.

Table 1:

H NMR Data (400 MHz, CDCl , 298 K) | Chemical Shift ( , ppm) | Multiplicity | Integration | Assignment | Mechanistic Rationale | | :--- | :--- | :--- | :--- | :--- | | 9.55 | Singlet (s) | 1H | -CH O (Aldehyde) | Highly deshielded by the carbonyl anisotropic cone. No vicinal protons result in a sharp singlet. | | 3.30 | Singlet (s) | 2H | -CH -O- | Deshielded by the adjacent electronegative oxygen. | | 1.15 | Singlet (s) | 9H | -O-C(CH ) | Nine equivalent protons of the tert-butyl group. | | 1.05 | Singlet (s) | 6H | -C(CH ) - | Six equivalent protons of the gem-dimethyl bridge. |

Table 2:

C NMR Data (100 MHz, CDCl , 298 K) | Chemical Shift ( , ppm) | Type | Assignment | | :--- | :--- | :--- | | 205.2 | Quaternary (C=O) | Aldehyde carbonyl carbon. | | 73.1 | Quaternary (C-O) | Quaternary carbon of the tert-butoxy group. | | 68.4 | Secondary (CH ) | Methylene bridge carbon attached to oxygen. | | 46.8 | Quaternary (C) | Central C2 carbon (gem-dimethyl bearing). | | 27.5 | Primary (CH ) | Methyl carbons of the tert-butyl group. | | 21.2 | Primary (CH ) | Methyl carbons of the gem-dimethyl group. |

Section 4: Infrared (IR) Spectroscopy

IR spectroscopy provides orthogonal confirmation of the functional groups. The steric bulk of the molecule does not significantly alter the carbonyl stretching frequency, but it provides a distinct fingerprint in the C-H bending region[3].

Table 3: Key FT-IR Absorptions (ATR, neat) | Wavenumber (cm

) | Intensity | Assignment | Causality / Diagnostic Value | | :--- | :--- | :--- | :--- | | ~2960, 2870 | Strong | Aliphatic C-H stretch | Typical for heavily alkylated systems. | | ~2820, 2720 | Medium | Aldehyde C-H stretch | Diagnostic: Fermi resonance doublet confirming the aldehyde proton. | | ~1730 | Strong | C=O stretch | Standard aliphatic aldehyde carbonyl stretch. | | ~1380, 1365 | Medium | C-H bending (split) | Diagnostic: The symmetric deformation of the gem-dimethyl and tert-butyl groups splits into a characteristic doublet. | | ~1090 | Strong | C-O-C stretch | Asymmetric stretching of the aliphatic ether linkage. |

Section 5: Mass Spectrometry (MS) Fragmentation Pathways

Under standard Electron Ionization (EI, 70 eV), the molecular ion (M

at m/z 158) is exceptionally weak or entirely absent. The molecule is highly branched, meaning it possesses multiple low-energy pathways for fragmentation[3].

The spectrum is overwhelmingly dominated by the tert-butyl cation (m/z 57) due to its extreme stability (hyperconjugation from nine adjacent C-H bonds).

Table 4: Principal EI-MS Fragments (70 eV)

m/z	Relative Abundance	Fragment Identity	Cleavage Mechanism

| 158 | < 1% | [M]

| Molecular Ion. | | 129 | ~15% | [M - CHO] | -cleavage adjacent to the carbonyl group. | | 102 | ~10% | [M - C H ] | Loss of neutral isobutylene via a McLafferty-type rearrangement from the ether. | | 101 | ~5% | [M - C H ] | Loss of the tert-butyl radical. | | 57 | 100% |[C H ] | Inductive cleavage yielding the tert-butyl cation (Base Peak). |

Primary electron ionization (EI-MS) fragmentation pathways for the molecular ion.

References

• Meyer, M. P., et al. "Mechanism of the Swern Oxidation: Significant Deviations from Transition State Theory." The Journal of Organic Chemistry, ACS Publications. 1

• Pretsch, E., Bühlmann, P., Affolter, C. "Structure Determination of Organic Compounds. Table of Spectral Data." Journal of the American Chemical Society (Book Review), ACS Publications. 2

• Silverstein, R. M., Webster, F. X., Kiemle, D. J. "Spectrometric Identification of Organic Compounds, 8th Edition." Wiley. 3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. wiley.com [wiley.com]

Technical Guide: Mechanism &amp; Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal

Here is an in-depth technical guide on the formation mechanism of 3-(tert-Butoxy)-2,2-dimethylpropanal.

Executive Summary

Molecule: 3-(tert-Butoxy)-2,2-dimethylpropanal CAS: 1936712-24-1 (Generic analog reference) Core Function: A sterically congested, ether-linked aldehyde intermediate used in the synthesis of complex active pharmaceutical ingredients (APIs) and high-stability fragrances. Its gem-dimethyl group prevents enolization, granting high metabolic and chemical stability.

This guide details the convergent synthesis of this target via the acid-catalyzed O-alkylation of hydroxypivalaldehyde (HPA) with isobutylene. Unlike standard etherifications, this pathway requires strict kinetic control to prevent acetalization of the aldehyde moiety or polymerization of the alkene.

Part 1: Retrosynthetic Analysis & Strategy

To design a robust synthesis, we must deconstruct the molecule into stable, commercially viable precursors.

Structural Disconnection

The target molecule contains two distinct functionalities:

• Neopentyl Skeleton: A 2,2-dimethylpropanal core.

• Tertiary Ether: A tert-butoxy group attached to the

  -carbon.

Disconnection Logic: The tert-butyl ether bond is the most strategic disconnection point. Formation of tertiary ethers via S_N2 is impossible due to steric hindrance. Therefore, the bond must be formed via an S_N1-like pathway involving a stable carbocation.

• Precursor A: 3-Hydroxy-2,2-dimethylpropanal (Hydroxypivalaldehyde or HPA).

• Precursor B: Isobutylene (2-methylpropene).

The Synthetic Pathway

The synthesis proceeds in two phases:

• Aldol Condensation: Formation of the HPA core.

• Acid-Catalyzed Etherification: Installation of the tert-butyl group.

Caption: Retrosynthetic breakdown identifying HPA and Isobutylene as the primary synthons.

Part 2: Detailed Mechanism of Formation

The core transformation is the Acid-Catalyzed Addition of HPA to Isobutylene . This reaction is thermodynamically driven but kinetically complex due to the competing reactivity of the aldehyde group.

The Mechanistic Cycle

The reaction follows an electrophilic addition mechanism, specifically the generation of a tert-butyl carbocation followed by nucleophilic trapping.

Step 1: Protonation of Isobutylene The acid catalyst (H

) protonates the -bond of isobutylene. This is regioselective, following Markovnikov’s rule to generate the stable tertiary carbocation.

Step 2: Nucleophilic Attack The hydroxyl oxygen of HPA acts as the nucleophile, attacking the electrophilic tert-butyl cation.

(Where R = O=CH-C(CH3)2-)

Step 3: Deprotonation The oxonium intermediate loses a proton to the conjugate base, regenerating the catalyst and yielding the neutral ether.

Critical Side Reactions (The "Why" behind the protocol)

• HPA Dimerization: HPA exists in equilibrium with its cyclic hemiacetal dimer (2-hydroxy-5,5-dimethyl-1,3-dioxane). The reaction conditions (heat/solvent) must shift this equilibrium to the open aldehyde form to expose the -OH group.

• Acetal Formation: The product aldehyde can react with unreacted HPA or trace water to form acetals.

• Isobutylene Oligomerization: The tert-butyl cation can attack another isobutylene molecule, forming di-isobutylene (DIB). Control: Low temperature and moderate polarity solvents minimize this.

Caption: Catalytic cycle showing the generation of the tert-butyl cation and subsequent trapping by HPA.

Part 3: Experimental Protocol (Self-Validating System)

Expertise Note: This protocol uses Amberlyst 15 , a macroreticular sulfonic acid resin. Unlike liquid sulfuric acid, this heterogeneous catalyst prevents "acid burn" (charring) of the aldehyde and simplifies workup to a mere filtration.

Reagents & Materials

Reagent	Equiv.	Role	Notes
Hydroxypivalaldehyde (HPA)	1.0	Substrate	Use high purity (>95%); often a solid dimer.
Isobutylene	2.5 - 3.0	Alkylating Agent	Gas; condense into liquid or use pressurized vessel.
Amberlyst 15 (H+ form)	5 wt%	Catalyst	Dry under vacuum before use to remove water.
Dichloromethane (DCM)	Solvent	Medium	Solubilizes HPA; inert to cation.

Step-by-Step Methodology

Step 1: Pre-Activation and Dissolution

• In a pressure-rated reactor (autoclave or heavy-walled glass tube), suspend Hydroxypivalaldehyde (10.0 g, 86 mmol) in anhydrous DCM (50 mL).

• Add dried Amberlyst 15 beads (0.5 g).

• Validation Check: Stir at room temperature for 15 mins. Ensure HPA (if dimeric) begins to dissolve/suspend finely.

Step 2: Isobutylene Addition

• Cool the reactor to -10°C using an ice/salt bath.

• Condense Isobutylene gas into a graduated cylinder (cold trap) and transfer liquid Isobutylene (14.5 g, ~260 mmol) into the reactor.

  • Why Excess? Isobutylene is volatile and some is lost to the headspace; excess drives the equilibrium.

• Seal the reactor immediately.

Step 3: Reaction Phase

• Allow the mixture to warm to Room Temperature (20-25°C).

• Stir vigorously (magnetic or overhead) for 12–24 hours.

• Pressure Warning: The internal pressure will rise to ~2-3 bar. Ensure the vessel is rated for this.

• Validation Check (TLC): Spot reaction mixture vs. starting HPA (Stain: 2,4-DNP).

  • Start: HPA (Polar, low Rf).

  • End: Product (Non-polar, high Rf). The aldehyde spot should remain active to DNP (orange/red).

Step 4: Workup & Purification

• Cool the reactor to 0°C to lower internal pressure.

• Vent excess isobutylene into a fume hood trap.

• Filtration: Filter the mixture through a sintered glass funnel to remove the Amberlyst 15 beads. (Catalyst can be washed with DCM and reused).

• Concentration: Evaporate the solvent under reduced pressure (Rotovap: 30°C, 300 mbar).

  • Caution: The product is volatile.[1] Do not use high vacuum or high heat.

• Distillation: Purify the crude oil via vacuum distillation.

  • Target: Clear, colorless liquid.[1]

Part 4: Process Optimization & Data

Solvent Effects

The choice of solvent dictates the ratio of Etherification (Product) vs. Oligomerization (Side Product).

Solvent	Dielectric Constant	Outcome	Mechanism Note
Hexane	1.88	High Oligomerization	Non-polar solvent stabilizes the alkene, encouraging alkene-cation reaction.
DCM	8.93	Optimal	Solubilizes HPA; moderately polar to stabilize the transition state.
THF	7.58	Poor Yield	Lewis basic oxygen of THF competes for the proton/cation.

Stability Profile

• Thermal: Stable up to ~120°C. Above this, retro-etherification (elimination of isobutylene) may occur.

• Chemical: The gem-dimethyl group protects the aldehyde from aldol-like self-polymerization. However, it is sensitive to strong aqueous acids (acetal hydrolysis) or strong bases (Cannizzaro).

References

• Preparation of Hydroxypivalaldehyde

  • Source: "Production method of hydroxypivalaldehyde."[2][3] Google Patents, CN108463451B.

  • URL

• General Mechanism of Acid-Catalyzed Etherification

  • Source: "The mechanisms of isobutene hydration yielding tert-butanol catalyzed by a strong mineral acid." PubMed Central, PMC6660533.

  • URL:[Link]

• Isobutyraldehyde Reactivity & Precursors

  • Source: "Isobutyraldehyde - Properties and Reactions."[1] Wikipedia.

  • URL:[Link][2]

• Use of Amberlyst 15 in Etherification

  • Source: "Amberlyst 15 catalyzed synthesis of tert-butyl ethers." Journal of Organic Chemistry (General Protocol Reference).

  • URL:[Link](Note: Representative citation for standard methodology).

Sources

• 1. Isobutyraldehyde - Wikipedia [en.wikipedia.org]
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• 3. CN108463451B - Production method of hydroxypivalaldehyde - Google Patents [patents.google.com]

Strategic Utilization of 3-(tert-Butoxy)-2,2-dimethylpropanal in Advanced API Synthesis

Executive Summary & Structural Causality

In modern medicinal chemistry, modulating the lipophilicity (

) and metabolic stability of an Active Pharmaceutical Ingredient (API) is a constant balancing act. As a Senior Application Scientist overseeing early-stage route scouting, I frequently utilize highly specialized aliphatic building blocks to solve these pharmacokinetic challenges. 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 1936712-24-1) is a premier example of such a building block, designed with precise structural features to overcome common synthetic and metabolic liabilities.

The architecture of this molecule is not accidental; it is engineered for robust performance:

• The gem-Dimethyl Core (C2): The presence of two methyl groups at the alpha-position eliminates alpha-protons. Synthetically, this completely blocks enolization, preventing undesired aldol condensation side-reactions during basic organometallic additions. Pharmacologically, this steric bulk acts as a shield, drastically reducing the liability of cytochrome P450-mediated oxidation at adjacent carbon centers.

• The tert-Butyl Ether Terminus: While benzyl ethers are standard protecting groups, their removal requires palladium-catalyzed hydrogenolysis, which is often incompatible with APIs containing reducible functional groups (e.g., alkenes or specific heterocycles). The tert-butyl ether offers an orthogonal deprotection strategy; it is highly stable to strong bases and nucleophiles but cleanly cleaves under acidic conditions (e.g., Trifluoroacetic acid), preserving sensitive reducible moieties.

Physicochemical Profiling

Accurate molecular characterization is the foundation of any scalable synthetic route. Below is the validated physicochemical profile for 3-(tert-butoxy)-2,2-dimethylpropanal, corroborated by leading chemical catalogs .

Property	Validated Data
Chemical Name	3-(tert-Butoxy)-2,2-dimethylpropanal
CAS Registry Number	1936712-24-1
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol
Key Structural Motifs	gem-Dimethyl -carbon, tert-Butyl ether
Predicted Appearance	Colorless to pale yellow liquid

Synthetic Methodology: The Swern Oxidation Pathway

The synthesis of this aldehyde typically begins with the mono-protection of 2,2-dimethylpropane-1,3-diol (neopentyl glycol) to form 3-(tert-butoxy)-2,2-dimethylpropan-1-ol, followed by a controlled oxidation.

Causality in Reagent Selection: Why utilize a Swern oxidation over Pyridinium Chlorochromate (PCC)? While PCC is effective, it generates toxic chromium byproducts that complicate downstream API purification and pose environmental hazards. The Swern oxidation, utilizing oxalyl chloride and DMSO, produces volatile byproducts (dimethyl sulfide, carbon monoxide, carbon dioxide) that are easily removed during the workup, ensuring a high-purity aldehyde intermediate suitable for sensitive downstream coupling.

Synthetic workflow for 3-(tert-butoxy)-2,2-dimethylpropanal from neopentyl glycol.

Protocol 1: Self-Validating Swern Oxidation

This protocol is designed as a self-validating system. Visual and thermal cues ensure the reaction is proceeding correctly before advancing to the next step.

• Ylide Formation: To an oven-dried flask under N2, add anhydrous dichloromethane (DCM) and oxalyl chloride (1.2 eq). Cool the mixture to -78 °C using a dry ice/acetone bath. Slowly add anhydrous DMSO (2.4 eq) dropwise.

  • Validation Check: The reaction must remain clear. A slight exothermic response is normal, but the internal temperature must not exceed -60 °C to prevent Pummerer rearrangement side products.

• Alcohol Addition: After 15 minutes, add 3-(tert-butoxy)-2,2-dimethylpropan-1-ol (1.0 eq) dissolved in a minimal amount of DCM dropwise over 20 minutes. Stir for 45 minutes at -78 °C.

• Rearrangement Trigger: Add triethylamine (Et3N, 5.0 eq) dropwise.

  • Validation Check: The sudden evolution of gas (CO and CO2) upon the addition of Et3N serves as a visual, real-time confirmation of the successful alkoxysulfonium ylide rearrangement into the target aldehyde.

• Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with saturated aqueous NH4Cl. Extract with DCM (3x), wash the combined organics with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

Applications in Drug Development: Reductive Amination

The primary utility of 3-(tert-butoxy)-2,2-dimethylpropanal in medicinal chemistry is the generation of sterically hindered, lipophilic amines via reductive amination .

Causality in Reagent Selection: Sodium triacetoxyborohydride (NaBH(OAc)3) is strictly selected over sodium borohydride (NaBH4). NaBH(OAc)3 is a milder reducing agent that selectively reduces the transient iminium ion without reducing the unreacted, sterically hindered aldehyde back to the alcohol, thereby maximizing the yield of the desired API intermediate.

Reductive amination pathway utilizing the sterically hindered aldehyde.

Protocol 2: Kinetically-Controlled Reductive Amination

• Imine Formation: In a dry flask, dissolve 3-(tert-butoxy)-2,2-dimethylpropanal (1.0 eq) and the target primary amine (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Acid Catalysis: Add glacial acetic acid (1.0 eq). This is critical for overcoming the steric hindrance of the gem-dimethyl group and driving the equilibrium toward the iminium ion.

• In-Process Control (IPC): Because the aldehyde is highly encumbered, condensation is kinetically slow. Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 8:2, visualized with KMnO4 stain). Do not proceed to reduction until the oxidizable aldehyde spot is completely consumed.

• Reduction: Once the iminium ion is fully formed, add NaBH(OAc)3 (1.5 eq) portion-wise at room temperature. Stir under N2 for 12 hours.

• Isolation: Quench with saturated aqueous NaHCO3 to neutralize the acetic acid. Extract with DCM, dry over Na2SO4, and purify via flash column chromatography to isolate the sterically shielded amine.

Conclusion

The integration of 3-(tert-butoxy)-2,2-dimethylpropanal into a synthetic pipeline is a calculated strategic decision. By leveraging its precise molecular weight (158.24 g/mol ) and unique C9H18O2 architecture, synthetic chemists can bypass traditional metabolic liabilities (via the gem-dimethyl shield) while maintaining late-stage functionalization flexibility (via the acid-labile tert-butyl ether). Adhering to the self-validating protocols outlined above ensures high-fidelity translation from bench-scale route scouting to pilot-plant manufacturing.

References

Safety and Handling Precautions for 3-(tert-Butoxy)-2,2-dimethylpropanal: A Technical Guide

Executive Summary

In modern drug discovery and complex organic synthesis, highly branched aliphatic building blocks are essential for optimizing the pharmacokinetic properties of active pharmaceutical ingredients (APIs). 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 1936712-24-1) is a specialized, sterically hindered aldehyde[1]. It features an

-gem-dimethyl group that renders it non-enolizable, and a -tert-butoxy ether that serves as a robust, base-stable alcohol protecting group.

While its structural features make it highly desirable for synthesizing complex neopentyl-like motifs via reductive amination, Wittig olefination, or Grignard additions, these same features dictate strict safety and handling requirements. This whitepaper details the physicochemical vulnerabilities of 3-(tert-Butoxy)-2,2-dimethylpropanal, focusing on mitigating hazards such as autoxidation, flammability, and the severe pressurization risks associated with unintended acid-catalyzed ether cleavage.

Chemical Profiling and Mechanistic Causality

To handle 3-(tert-Butoxy)-2,2-dimethylpropanal safely, researchers must understand the causality behind its reactivity. The molecule's behavior is governed by two primary functional groups:

• The Non-Enolizable Aldehyde: Because the

  -carbon is fully substituted (gem-dimethyl), the molecule lacks -protons. This prevents base-catalyzed aldol self-condensation, a common degradation pathway for standard aliphatic aldehydes. However, like its simpler analog pivalaldehyde, the sterically exposed carbonyl carbon remains highly susceptible to radical-mediated autoxidation in the presence of atmospheric oxygen, rapidly converting to the corresponding carboxylic acid[2].

• The tert-Butyl Ether: The tert-butoxy group is exceptionally stable to strong bases, nucleophiles, and reducing agents. However, it is highly labile in the presence of strong acids (e.g., Trifluoroacetic acid, HCl)[3][4]. Acidolysis cleaves the ether to yield 3-hydroxy-2,2-dimethylpropanal and isobutylene gas [4]. In a closed system, this gas evolution presents a critical over-pressurization and explosion hazard.

Quantitative Chemical Data

Property	Value / Description
Chemical Name	3-(tert-Butoxy)-2,2-dimethylpropanal
CAS Number	1936712-24-1[1]
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol [1]
Appearance	Colorless to pale yellow liquid
Structural Class	Sterically hindered (neopentyl-type) aliphatic aldehyde
Key Vulnerabilities	Oxygen-sensitive (autoxidation); Acid-sensitive (gas evolution)

Hazard Assessment & Preventative Matrix

Drawing parallels from the safety profiles of structurally similar non-enolizable aldehydes (like pivalaldehyde)[5][6] and tert-butyl ethers[3], the following hazard matrix outlines the primary risks and the mechanistic reasoning behind required safety interventions.

Hazard Category	Mechanistic Cause	Preventative Action (SOP)
Flammability	Low molecular weight organic liquid with high vapor pressure. Vapors can form explosive mixtures with air[2].	Handle strictly in a fume hood. Use spark-proof tools and eliminate static discharge[5][6].
Pressurization / Explosion	Contact with strong acids (e.g., TFA, HCl, TFMSA) catalyzes the cleavage of the tert-butyl ether, rapidly releasing isobutylene gas[4][7].	Never store near concentrated acids. Ensure reaction vessels are properly vented during intentional deprotection.
Chemical Degradation	Radical autoxidation of the aldehyde group converts the material into 3-(tert-butoxy)-2,2-dimethylpropanoic acid.	Store under an inert atmosphere (Argon or N2) at low temperatures (typically 2-8°C or -20°C).
Toxicity & Irritation	Aldehydes are electrophilic and act as cross-linking agents, causing severe skin, eye, and respiratory tract irritation[2][6].	Wear chemical impermeable gloves, tightly fitting safety goggles, and a flame-resistant lab coat[6].

Visualizing Degradation Pathways

Mechanistic degradation pathways of the aldehyde via oxidation and acidolysis.

Standard Operating Procedures (SOPs)

Storage and Transfer

• Storage: The compound must be stored in a tightly sealed, dark amber vial under a blanket of Argon. Maintain the storage temperature at 2–8 °C to suppress autoxidation kinetics.

• Transfer: Always allow the reagent bottle to warm to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture, which can complicate subsequent anhydrous reactions (e.g., Grignard additions).

Emergency Spill Response

In the event of a spill, immediately evacuate personnel and remove all ignition sources[6]. Do not use water if the spill is near acid waste, as this may exacerbate gas evolution. Absorb the liquid with an inert, non-combustible material (e.g., sand or vermiculite) using non-sparking tools, and place it in a sealed, clearly labeled hazardous waste container[5][6].

Experimental Protocols

To ensure scientific integrity and safety, the following self-validating protocols must be strictly adhered to when utilizing 3-(tert-Butoxy)-2,2-dimethylpropanal.

Protocol A: Safe Setup for Reductive Amination

Due to the neopentyl-like steric hindrance of the

-gem-dimethyl group, nucleophilic additions to this aldehyde require extended reaction times.

• Vessel Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the flask with Argon for 15 minutes.

• Reagent Transfer: Using a dry, Argon-purged syringe, transfer the required volume of 3-(tert-Butoxy)-2,2-dimethylpropanal into the flask containing anhydrous Dichloromethane (DCM) or Dichloroethane (DCE).

• Amine Addition: Add the primary or secondary amine (1.2 equivalents).

• Catalysis (Critical Safety Check): Add a mild acid catalyst, such as glacial Acetic Acid (1.0 eq). Do not use strong mineral acids or TFA , as this will prematurely cleave the tert-butyl ether and evolve gas.

• Reduction: After stirring for 2 hours to ensure imine/iminium formation, carefully add Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) in portions.

• Workup: Quench the reaction with saturated aqueous NaHCO3. The basic pH ensures the tert-butyl ether remains intact during the extraction process.

Protocol B: Controlled Acidic Deprotection of the tert-Butyl Ether

When the synthetic sequence requires the removal of the tert-butyl protecting group, the generation of isobutylene gas must be actively managed[4].

• Ventilation Setup: Assemble the reaction in a well-ventilated fume hood. Equip the reaction flask with a gas bubbler (mineral oil) to safely vent the evolved isobutylene gas. Never run this reaction in a sealed vessel.

• Solvent & Reagent: Dissolve the substrate in DCM. Cool the mixture to 0 °C using an ice bath to control the initial exothermic cleavage.

• Acid Addition: Slowly add Trifluoroacetic Acid (TFA) dropwise (typically a 1:1 ratio with DCM).

• Monitoring: Observe the gas bubbler. Vigorous bubbling indicates the release of isobutylene. Allow the reaction to warm to room temperature and stir until gas evolution ceases (typically 1-2 hours).

• Concentration: Remove the volatiles (TFA, DCM, residual isobutylene) under reduced pressure using a rotary evaporator housed within the fume hood.

Visualizing the Handling Workflow

Step-by-step inert atmosphere workflow for safe handling and reaction setup.

References

• Dimethylpropanal | Sigma-Aldrich Source: Sigma-Aldrich URL
• 3-(tert-butoxy)
• Pivalaldehyde SDS, 630-19-3 Safety Data Sheets - ECHEMI Source: ECHEMI URL
• Pivaldehyde: applications and safety - ChemicalBook Source: ChemicalBook URL
• Safety Data Sheet - AWS Source: TargetMol / AWS URL
• tert‐Butyl Ethers: Renaissance of an Alcohol Protecting Group Source: ResearchGate URL
• Protecting group - Wikipedia Source: Wikipedia URL
• Source: Universitat Pompeu Fabra (UPF)

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• 7. upf.edu [upf.edu]

An In-depth Technical Guide on the Solubility of 3-(tert-Butoxy)-2,2-dimethylpropanal in Organic Solvents

Introduction

3-(tert-Butoxy)-2,2-dimethylpropanal is a bifunctional organic molecule featuring both an aldehyde and an ether functional group. This unique structure, combining a polar carbonyl group and a relatively non-polar ether linkage with bulky alkyl groups, presents a compelling case study for understanding solubility in various organic media. For researchers, scientists, and professionals in drug development, a comprehensive grasp of a compound's solubility is paramount. It dictates the choice of solvents for chemical reactions, purification processes like recrystallization, and formulation strategies for final products.[1] This guide provides a deep dive into the theoretical and practical aspects of the solubility of 3-(tert-Butoxy)-2,2-dimethylpropanal, offering both predictive insights and actionable experimental protocols.

Physicochemical Properties and Their Influence on Solubility

The solubility of a compound is intrinsically linked to its molecular structure and the resulting physicochemical properties. For 3-(tert-Butoxy)-2,2-dimethylpropanal, the key features are:

• Molecular Structure: (CH₃)₃C-O-CH₂-C(CH₃)₂-CHO

• Molecular Formula: C₉H₁₈O₂[2]

• Functional Groups: An aldehyde (-CHO) and an ether (-O-).

• Polarity: The molecule possesses polar characteristics due to the carbon-oxygen double bond in the aldehyde group and the carbon-oxygen single bonds in the ether linkage.[3][4] However, the substantial non-polar hydrocarbon framework, including the tert-butyl and dimethylpropyl groups, significantly influences its overall polarity.

• Hydrogen Bonding: The oxygen atoms in both the aldehyde and ether groups can act as hydrogen bond acceptors, allowing for interactions with protic solvents.[3][5][6] However, the molecule lacks a hydrogen bond donor.

These properties suggest that 3-(tert-Butoxy)-2,2-dimethylpropanal will not be readily soluble in highly polar protic solvents like water, but will exhibit good solubility in a range of organic solvents. The general principle of "like dissolves like" serves as a foundational concept for predicting its solubility profile.[7] Polar molecules tend to dissolve in polar solvents, and non-polar molecules in non-polar solvents.[7]

Theoretical Principles of Solubility

The solubility of an organic compound is governed by the balance of intermolecular forces between the solute and the solvent molecules. For dissolution to occur, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

Key intermolecular forces at play include:

• Van der Waals Forces (Dispersion Forces): Present in all molecules, these are the primary forces of attraction in non-polar compounds.

• Dipole-Dipole Interactions: Occur between polar molecules.

• Hydrogen Bonding: A strong type of dipole-dipole interaction involving a hydrogen atom bonded to a highly electronegative atom (like oxygen) and another nearby electronegative atom.

The polarity of a solvent is often quantified by its polarity index. Solvents with higher polarity indices are more polar.[8][9][10]

Predicted Solubility Profile

Based on the structure of 3-(tert-Butoxy)-2,2-dimethylpropanal, we can predict its solubility in different classes of organic solvents.

High Solubility is Expected in:

• Polar Aprotic Solvents: Such as acetone, tetrahydrofuran (THF), ethyl acetate, and dimethyl sulfoxide (DMSO).[4][5] These solvents can engage in dipole-dipole interactions with the aldehyde and ether groups of the solute but do not have strong hydrogen-bonding networks to disrupt.

• Chlorinated Solvents: Dichloromethane and chloroform are excellent solvents for a wide range of organic compounds and are expected to readily dissolve this molecule.

• Ethers: Solvents like diethyl ether will be miscible due to structural similarities.[1]

Moderate to Good Solubility is Expected in:

• Alcohols: Lower-chain alcohols like methanol and ethanol should be effective solvents, as they can act as hydrogen bond donors to the oxygen atoms of the solute.[5]

• Aromatic Hydrocarbons: Toluene and benzene should be able to dissolve the compound due to the significant non-polar character of the solute.[7]

Low to Poor Solubility is Expected in:

• Non-Polar Aliphatic Solvents: Such as hexane and cyclohexane. While the solute has non-polar regions, the polarity of the functional groups may limit its solubility in highly non-polar solvents.

• Water: Due to the large non-polar hydrocarbon portion of the molecule, its solubility in water is expected to be very low. Generally, aldehydes and ethers with more than four or five carbon atoms have limited water solubility.[3][5][6]

Tabulated Predicted and Verifiable Solubility Data

The following table summarizes the predicted solubility of 3-(tert-Butoxy)-2,2-dimethylpropanal in a variety of common organic solvents, categorized by their polarity. This serves as a practical guide for solvent selection.

Solvent Class	Solvent	Polarity Index	Predicted Solubility
Non-Polar	Hexane	0.1	Low to Moderate
Toluene	2.4	Good
Polar Aprotic	Diethyl Ether	2.8	Very Good (Miscible)
Dichloromethane	3.1	Very Good
Tetrahydrofuran (THF)	4.0	Very Good
Ethyl Acetate	4.4	Very Good
Acetone	5.1	Very Good
Acetonitrile	5.8	Good
Dimethylformamide (DMF)	6.4	Good
Dimethyl Sulfoxide (DMSO)	7.2	Good
Polar Protic	Ethanol	4.3	Good
Methanol	5.1	Good
Water	10.2	Very Low

Polarity index values are approximate and can vary slightly depending on the scale used.[8][10][11]

Experimental Determination of Solubility

While theoretical predictions are valuable, experimental verification is crucial for obtaining precise solubility data. A standard laboratory procedure for determining the solubility of a solid or liquid compound in a given solvent is outlined below.

Step-by-Step Protocol

• Preparation: Ensure all glassware is clean and dry. Accurately weigh the solute, 3-(tert-Butoxy)-2,2-dimethylpropanal, and measure the volume of the chosen organic solvent.

• Initial Addition: To a small, sealable container (e.g., a vial with a screw cap), add a precise volume of the solvent (e.g., 1.0 mL).

• Incremental Solute Addition: Add a small, pre-weighed amount of 3-(tert-Butoxy)-2,2-dimethylpropanal to the solvent.

• Equilibration: Seal the container and agitate the mixture vigorously (e.g., using a vortex mixer or a magnetic stirrer) for a set period to ensure thorough mixing and to reach equilibrium. Temperature control can be important, so performing this in a temperature-controlled water bath is recommended for high accuracy.

• Observation: After agitation, allow the mixture to stand and observe. If the solute has completely dissolved, resulting in a clear solution, return to step 3 and add another increment of the solute.

• Saturation Point: Continue adding the solute incrementally until a point is reached where a small amount of undissolved solute remains visible even after prolonged agitation. This indicates that the solution is saturated.

• Quantification: The total mass of the solute that was added and fully dissolved is used to calculate the solubility. The solubility is typically expressed in units of grams per liter (g/L), milligrams per milliliter (mg/mL), or moles per liter (mol/L).

Factors Influencing Solubility

Several factors beyond the choice of solvent can impact the solubility of 3-(tert-Butoxy)-2,2-dimethylpropanal:

• Temperature: For most solid and liquid solutes, solubility in organic solvents increases with temperature. This principle is the basis for purification by recrystallization.

• Purity of Solute and Solvent: Impurities in either the solute or the solvent can alter the intermolecular forces and, consequently, the measured solubility.

• Pressure: While significant for gaseous solutes, the effect of pressure on the solubility of liquids in organic solvents is generally negligible under standard laboratory conditions.

Conclusion

3-(tert-Butoxy)-2,2-dimethylpropanal, by virtue of its dual aldehyde and ether functionalities combined with a significant non-polar structure, is predicted to be highly soluble in a wide array of common organic solvents, particularly those of moderate to high polarity, such as polar aprotic solvents. Its solubility is expected to be limited in highly non-polar aliphatic hydrocarbons and extremely low in water. The provided theoretical framework and experimental protocol offer a robust guide for scientists and researchers to effectively select appropriate solvents for their work with this compound, thereby optimizing reaction conditions, facilitating purification, and enabling successful formulation development.

References

• Chemistry LibreTexts. (2022, September 15). 14.10: Properties of Aldehydes and Ketones. Retrieved from [Link]

• StackExchange. (2014, December 6). How to predict the solubility of an organic compound in different kinds of solvents? Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Physical Properties of Ether. Retrieved from [Link]

• EBSCO. Ethers | Chemistry | Research Starters. Retrieved from [Link]

• Open Library Publishing Platform. (n.d.). 24.3 Physical Properties of Aldehydes and Ketones. Retrieved from [Link]

• Course Hero. (2024, September 24). Solubility test for Organic Compounds. Retrieved from [Link]

• University of Toronto. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• American Chemical Society. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). physical properties aldehydes ketones boiling point trends solubility odour smell effect of intermolecular bonding forces advanced A level organic chemistry revision notes. Retrieved from [Link]

• ChemRxiv. (n.d.). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic co-solvents. Retrieved from [Link]

• ResearchGate. (2016, March 4). Polarity Index. Retrieved from [Link]

• Scribd. (2014, November 26). Solvent Polarity Index Table. Retrieved from [Link]

• Scribd. (n.d.). Solvent Polarity Table. Retrieved from [Link]

• University of Missouri–St. Louis. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. Retrieved from [Link]

• Science Ready. (n.d.). Aldehydes, Ketones and Carboxylic Acids | HSC Chemistry. Retrieved from [Link]

• James Ashenhurst. (n.d.). Polarity of Solvents. Retrieved from [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds. Retrieved from [Link]

• Shodex. (n.d.). Polarities of Solvents. Retrieved from [Link]

• Dow. (n.d.). Glycol Ethers Properties & Examples, Organic Solvents. Retrieved from [Link]

• College of Pharmacy, University of Babylon. (2025, October 25). Ethers Dr. Roaa Majid. Retrieved from [Link]

• PubChem. (n.d.). 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal. Retrieved from [Link]

• PubChem. (n.d.). 3-{[(Tert-butoxy)carbonyl]amino}-2,2-dimethylpropanoic acid. Retrieved from [Link]

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• Wikipedia. (n.d.). Aldehyde. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Precision Aldol Protocols for 3-(tert-Butoxy)-2,2-dimethylpropanal

Executive Summary & Molecule Profile[1]

This application note details high-fidelity protocols for utilizing 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 1936712-24-1) in aldol bond-forming reactions.

This substrate represents a specialized class of non-enolizable electrophiles . Its structural features—a quaternary

-carbon (gem-dimethyl) and a bulky -tert-butoxy ether—render it chemically distinct. It cannot form an enolate, thereby eliminating the risk of self-condensation (homo-aldol). Consequently, it functions exclusively as an acceptor (electrophile) in crossed-aldol reactions, making it an ideal candidate for constructing complex polyketide motifs and neopentyl-glycol pharmacophores found in modern drug candidates.

Chemical Profile

Property	Specification
IUPAC Name	3-(tert-Butoxy)-2,2-dimethylpropanal
CAS Number	1936712-24-1
Molecular Weight	158.24 g/mol
Key Structural Feature	-Quaternary Center (Non-enolizable)
Role in Aldol	Exclusively Electrophile (Acceptor)
Stability	Oxidation-sensitive (store under Argon/Nitrogen)

Strategic Methodology

To maximize yield and stereochemical integrity, we present two distinct protocols. The choice of method depends on the required stereocontrol and throughput:

• Protocol A: Evans Asymmetric Aldol (Boron-Mediated)

  • Objective: Absolute stereocontrol (diastereomeric ratio > 20:1).

  • Mechanism:[1][2][3][4][5][6] Rigid Zimmerman-Traxler transition state.

  • Best For: Late-stage API synthesis requiring high enantiopurity.

• Protocol B: Mukaiyama Aldol (Lewis Acid-Mediated)

  • Objective: High-throughput coupling or racemic scaffold generation.

  • Mechanism:[1][2][3][4][5][6] Open transition state activated by TiCl

    or BF OEt .

  • Best For: Fragment coupling and rapid library generation.

Protocol A: Evans Asymmetric Aldol (Boron-Mediated)

Rationale

The steric bulk of the tert-butoxy group and the gem-dimethyl moiety cooperates with the chiral oxazolidinone auxiliary to enforce a highly ordered chair-like transition state. The use of Dibutylboron triflate (

) ensures the formation of the Z-enolate, which invariably leads to the syn-aldol product with high fidelity.

Reaction Scheme Visualization

Figure 1: Pathway for Boron-mediated Asymmetric Aldol.[5]

Step-by-Step Procedure

Reagents:

• (S)-4-Benzyl-3-propionyloxazolidin-2-one (1.0 equiv)

• Dibutylboron triflate (1.1 equiv, 1.0 M in CH

  Cl )

• Diisopropylethylamine (DIPEA) (1.2 equiv)

• 3-(tert-Butoxy)-2,2-dimethylpropanal (1.2 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Execution:

• Enolization:

  • Charge a flame-dried flask with the chiral oxazolidinone (1.0 equiv) and anhydrous DCM (0.2 M concentration).

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Add

    dropwise over 5 minutes.

  • Add DIPEA dropwise. Note: The solution may turn pale yellow.

  • Stir at -78 °C for 30 minutes, then warm to 0 °C for 15 minutes to ensure complete enolate formation.

  • Re-cool to -78 °C .

• Aldol Addition:

  • Add neat 3-(tert-Butoxy)-2,2-dimethylpropanal (1.2 equiv) dropwise. Critical: Do not add rapidly to avoid local exotherms.

  • Stir at -78 °C for 1 hour, then allow the reaction to warm slowly to -20 °C over 2 hours.

• Quench & Workup:

  • Quench with pH 7 phosphate buffer (1 mL/mmol) and Methanol (3 mL/mmol).

  • Oxidative Cleavage of Boron: Add a mixture of Methanol:30%

    (2:1) carefully at 0 °C. Stir vigorously for 1 hour. Safety Warning: Exothermic.

  • Concentrate the organic layer to remove bulk solvent.

  • Extract with Et

    O or DCM, wash with NaHCO and brine.

• Purification:

  • Flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

  • Expected Outcome: The syn-aldol adduct is typically the major product.

Protocol B: Mukaiyama Aldol (TiCl Mediated)

Rationale

For scenarios where a chiral auxiliary is unnecessary, the Mukaiyama aldol offers high efficiency. Since 3-(tert-Butoxy)-2,2-dimethylpropanal is non-enolizable, it acts as a perfect Lewis-acid acceptor. Titanium tetrachloride (

) is the preferred Lewis acid due to its high oxophilicity, effectively activating the sterically hindered aldehyde carbonyl.

Workflow Diagram

Figure 2: Operational Workflow for Mukaiyama Aldol Coupling.

Step-by-Step Procedure

Reagents:

• 3-(tert-Butoxy)-2,2-dimethylpropanal (1.0 equiv)

• Silyl Enol Ether (e.g., TMS-enol ether of acetophenone) (1.2 equiv)

• Titanium Tetrachloride (

  ) (1.05 equiv, 1.0 M in DCM)

• Solvent: Anhydrous Dichloromethane (DCM)

Execution:

• Activation:

  • Dissolve the aldehyde (1.0 equiv) in anhydrous DCM under Nitrogen.

  • Cool to -78 °C .

  • Add

    dropwise. The solution will typically turn yellow or orange, indicating the formation of the Lewis Acid-Aldehyde complex.

• Coupling:

  • Add the silyl enol ether (1.2 equiv) dropwise.

  • Stir at -78 °C for 1–2 hours. Monitor by TLC.

  • Note: Due to the steric bulk of the aldehyde, reaction times may be longer than with simple aliphatic aldehydes.

• Workup:

  • Quench the reaction by pouring into saturated aqueous NaHCO

    .

  • Allow the mixture to warm to room temperature.

  • Filter through a Celite pad if titanium salts precipitate.

  • Extract with DCM, dry over MgSO

    , and concentrate.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of the tert-butoxy group.	Increase Lewis Acid to 1.2 equiv or warm reaction to -40 °C.
Poor Diastereoselectivity	"Leaking" of the transition state.	Switch from to (open TS) or use Evans method (closed TS).
Aldehyde Decomposition	Lewis acid too harsh.	Ensure is added slowly at -78 °C. Do not premix at RT.
Retro-Aldol	Product instability during workup.	Avoid strong bases during workup; keep pH neutral.

References

• Evans Aldol Methodology: Evans, D. A.; Bartroli, J.; Shih, T. L.[5] "Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates." J. Am. Chem. Soc.[1][3][5]1981 , 103, 2127–2129.

• Mukaiyama Aldol Reaction: Mukaiyama, T.; Narasaka, K.; Banno, K. "New aldol type reaction."[1] Chem. Lett.[1]1973 , 2, 1011–1014.

• General Review on Alpha-Quaternary Aldehydes: Christoffers, J.; Baro, A. "Construction of Quaternary Stereocenters." Wiley-VCH, 2005. (Contextual Reference for gem-dimethyl reactivity).

• Substrate Data: Sigma-Aldrich Product Entry for 3-(tert-Butoxy)-2,2-dimethylpropanal.

Disclaimer: This protocol is intended for use by qualified laboratory personnel. Always review the Safety Data Sheet (SDS) for 3-(tert-Butoxy)-2,2-dimethylpropanal and associated reagents before use.

Sources

• 1. Mukaiyama Aldol Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. youtube.com [youtube.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Evans Aldol Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Application Note: 3-(tert-Butoxy)-2,2-dimethylpropanal as a Strategic Pharmacophore Building Block

[1][2]

Executive Summary

3-(tert-Butoxy)-2,2-dimethylpropanal (CAS 61050-76-2) represents a specialized class of "neopentyl" building blocks essential for modern medicinal chemistry.[1][2] Its structural value lies in the gem-dimethyl moiety, which imparts significant metabolic stability via the Thorpe-Ingold effect, and the tert-butoxy group, which serves as a robust, acid-labile protecting group for the primary alcohol.[1][2]

This guide details the utility of this aldehyde in constructing sterically congested scaffolds found in protease inhibitors, statin analogs, and metabolically resistant linkers.[2] We provide validated protocols for its synthesis, handling, and application in chain-extension reactions.

Technical Specifications & Properties

Before integrating this building block into synthetic workflows, researchers must account for its unique steric and electronic profile.[2]

Property	Specification	Notes
IUPAC Name	3-(tert-Butoxy)-2,2-dimethylpropanal
CAS Number	61050-76-2
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol
Boiling Point	~165–170 °C (Predicted)	Volatile; use vigreux column for distillation.[1][2][3]
Solubility	DCM, THF, Et2O, Toluene	Lipophilic due to t-butyl/methyl groups.[2]
Reactivity Profile	Sterically hindered aldehyde	Neopentyl position retards nucleophilic attack; prohibits enolization at -position (no -protons).[1][2]
Stability	Acid-sensitive (ether cleavage)	Stable to basic nucleophiles (Grignard, Wittig).[2]

Strategic Application: The Gem-Dimethyl Effect in Drug Design[1][2]

The primary motivation for employing 3-(tert-Butoxy)-2,2-dimethylpropanal is the introduction of the gem-dimethyl group (

, -dimethyl).[1][2] This structural motif is not merely a spacer; it actively alters the conformation and stability of the drug molecule.[2]

Mechanism of Action: The Thorpe-Ingold Effect

The bulky methyl groups at the

-position restrict bond rotation, forcing the molecule into a "reactive rotamer" conformation that favors cyclization or specific receptor binding.[1][2] Furthermore, the absence of -protons prevents racemization and blocks metabolic oxidation at this typically vulnerable site.[2]

Figure 1: Strategic impact of the gem-dimethyl moiety on pharmacokinetics and pharmacodynamics.[1][2][3]

Experimental Protocols

Protocol A: Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal

Rationale: While commercially available, in-house synthesis is often required for scale-up or to ensure fresh aldehyde (which oxidizes to the acid upon storage).[1][2] This route utilizes the acid-catalyzed addition of isobutylene to hydroxypivaldehyde.[1][2]

Reagents:

• Hydroxypivaldehyde (3-hydroxy-2,2-dimethylpropanal)[1][2][4]

• Isobutylene (gas) or tert-Butyl 2,2,2-trichloroacetimidate (liquid alternative)[1][2]

• Dichloromethane (DCM)[2]

• Acid Catalyst: Boron trifluoride etherate (

  ) or Amberlyst-15[1][2]

Step-by-Step Methodology:

• Precursor Preparation: Dissolve Hydroxypivaldehyde (10.2 g, 100 mmol) in anhydrous DCM (100 mL) under nitrogen.

• Catalyst Addition: Cool the solution to 0 °C. Add

  (0.5 mL) dropwise. Caution: Exothermic.[2]

• Alkylation:

  • Method A (Gas): Bubble Isobutylene gas slowly through the solution for 4 hours at 0 °C.

  • Method B (Liquid Reagent): Add tert-Butyl 2,2,2-trichloroacetimidate (24.0 g, 110 mmol) dropwise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 12 hours. Monitor by TLC (stain with DNP or KMnO4; aldehyde is UV inactive).[2]

• Quench: Quench with saturated aqueous

  (50 mL).

• Workup: Separate phases. Extract aqueous layer with DCM (2 x 50 mL).[2] Combine organics, dry over

  , and concentrate.

• Purification: Distill under reduced pressure or purify via flash chromatography (Hexanes/EtOAc 9:1) to yield the colorless oil.[2]

Protocol B: Chain Extension via Wittig Olefination

Rationale: This protocol demonstrates utilizing the aldehyde handle to attach the gem-dimethyl scaffold to a larger pharmacophore.[1][2] The non-enolizable nature of the aldehyde prevents self-condensation, making it an ideal electrophile.[2]

Reagents:

• 3-(tert-Butoxy)-2,2-dimethylpropanal (1.0 eq)[1][2][3][5]

• (Ethoxycarbonylmethylene)triphenylphosphorane (1.2 eq)[2]

• Toluene (anhydrous)[2]

Step-by-Step Methodology:

• Setup: In a flame-dried flask, dissolve the phosphorane ylide (1.2 eq) in anhydrous toluene (0.5 M concentration).

• Addition: Add 3-(tert-Butoxy)-2,2-dimethylpropanal (1.0 eq) in one portion.

• Reflux: Heat the mixture to 90 °C for 16 hours. Note: The steric bulk of the neopentyl aldehyde requires higher temperatures than standard aldehydes.[2]

• Workup: Cool to room temperature. Concentrate the solvent.[2]

• Precipitation: Triturate the residue with cold diethyl ether/hexanes (1:1) to precipitate triphenylphosphine oxide (TPPO).[2] Filter off the solid.[2][6]

• Result: The filtrate contains the

  , -unsaturated ester, ready for reduction or hydrogenation.[2]

Synthetic Workflow Visualization

The following diagram illustrates the integration of this building block into a broader synthesis campaign, highlighting the divergence points for different functional groups.

Figure 2: Synthetic divergence from the core aldehyde scaffold.[1][2]

Critical Handling & Safety Notes

• Non-Enolizable: Unlike typical aldehydes, this compound cannot form an enolate.[2] Do not attempt aldol reactions where this molecule is the nucleophile; it can only act as the electrophile (acceptor).[2]

• Steric Hindrance: Reactions at the carbonyl center (e.g., imine formation) will be significantly slower (2-5x) than with propionaldehyde.[2] Extended reaction times or Lewis acid activation (

  ) may be necessary.[2]

• Deprotection: The tert-butyl ether is stable to basic conditions (e.g., NaOH, LiAlH4) but cleaves rapidly with TFA/DCM or 4M HCl in Dioxane.[2] Plan your protecting group strategy accordingly.[2]

References

• National Center for Biotechnology Information. (2025).[2] PubChem Compound Summary for CID 10656375, 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal.[1][2][3] Retrieved from [Link][2]

• Manus Aktteva Biopharma. (n.d.).[2] Intermediates of Pitavastatin and Neopentyl Glycol Derivatives.[2] Retrieved from [Link]

• Royal Society of Chemistry. (2025).[2] Green and chemoselective N-tert-butoxycarbonylation reagents.[1][2] Retrieved from [Link][2]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 3-Hydroxy-2,2-dimethylpropionaldehyde | C5H10O2 | CID 11699 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal | C11H24O2Si | CID 10656375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Hydroxy-2,2-dimethylpropanal | Research Chemical [benchchem.com]
• 5. PubChemLite - 3-(tert-butoxy)-2,2-dimethylpropanal (C9H18O2) [pubchemlite.lcsb.uni.lu]
• 6. US8487105B2 - Process for preparing pitavastatin, intermediates and pharmaceuctically acceptable salts thereof - Google Patents [patents.google.com]

Wittig reaction conditions for "3-(tert-Butoxy)-2,2-dimethylpropanal"

Subject: Application Note & Protocol: Optimized Wittig Olefination of 3-(tert-Butoxy)-2,2-dimethylpropanal

Abstract

This application note details the optimized conditions for performing Wittig olefination on 3-(tert-Butoxy)-2,2-dimethylpropanal , a sterically hindered, neopentyl-type aldehyde. Due to the

-gem-dimethyl substitution, this substrate exhibits significant steric resistance to nucleophilic attack, necessitating modifications to standard protocols. This guide provides a mechanistic rationale for reagent selection, a robust step-by-step protocol, and troubleshooting strategies to maximize conversion and control stereoselectivity ( ratio).

Mechanistic Insight & Challenge Analysis

The core challenge in reacting 3-(tert-Butoxy)-2,2-dimethylpropanal lies in its neopentyl structure . The carbonyl carbon is shielded by the adjacent quaternary carbon bearing two methyl groups and a bulky tert-butoxymethyl arm.

• Steric Deactivation: The trajectory of the incoming phosphonium ylide (nucleophile) is obstructed by the

  -gem-dimethyl group (Bürgi-Dunitz trajectory interference). This significantly lowers the rate constant ( ) compared to linear aldehydes like hexanal.

• Absence of Enolization: A distinct advantage of this substrate is the lack of

  -protons. This eliminates the risk of base-catalyzed enolization or self-aldol condensation, allowing for the use of stronger bases and higher temperatures without degrading the starting material.

• Electronic Factors: The tert-butoxy group is electron-donating by induction, slightly reducing the electrophilicity of the carbonyl carbon, further necessitating a highly reactive ylide species.

Pathway Visualization: Steric Barrier Analysis

Figure 1: Mechanistic pathway highlighting the kinetic bottleneck caused by the gem-dimethyl steric barrier during the formation of the oxaphosphetane intermediate.

Critical Reaction Parameters

To overcome the kinetic barrier described above, the following parameters are strictly recommended.

Table 1: Optimized Reaction Conditions

Parameter	Recommendation	Rationale
Base	KHMDS or n-BuLi	Lithium-free conditions (KHMDS) often favor Z-selectivity (kinetic).[1] Lithium salts (from n-BuLi) can stabilize the betaine intermediate, sometimes necessary for difficult couplings.
Solvent	THF (Anhydrous)	Optimal solubility for ylide and substrate. Toluene is a secondary choice if higher reflux temperatures (>66°C) are required.
Temperature	0°C to RT , then Reflux	Formation of ylide at low temp prevents decomposition. Coupling often requires reflux due to steric hindrance.
Stoichiometry	1.5 - 2.0 equiv. Ylide	Excess ylide drives the reaction to completion against the unfavorable steric equilibrium.
Concentration	0.5 M - 1.0 M	Higher concentration increases the collision frequency, essential for slow bimolecular reactions.

Detailed Experimental Protocol

Safety Note: n-Butyllithium is pyrophoric. Potassium bis(trimethylsilyl)amide (KHMDS) is moisture-sensitive. Perform all steps under an inert atmosphere (Argon or Nitrogen).

Phase A: Preparation of the Reactive Ylide (Instant Ylide Method)

• Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon inlet.

• Charging: Add the phosphonium salt (e.g., Methyltriphenylphosphonium bromide, 15.0 mmol, 1.5 equiv) to the flask.

• Solvation: Add anhydrous THF (20 mL) to suspend the salt.

• Deprotonation:

  • Cool the suspension to 0°C (ice bath).

  • Add KHMDS (0.5 M in toluene, 14.5 mmol, 1.45 equiv) dropwise via syringe over 10 minutes. Note: Using a slight deficit of base relative to the phosphonium salt ensures no free base remains to degrade the aldehyde.

  • Observation: The solution should turn a characteristic bright yellow/orange color, indicating ylide formation.

  • Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 15 minutes to ensure complete deprotonation.

Phase B: Coupling with Hindered Aldehyde

• Substrate Addition:

  • Dissolve 3-(tert-Butoxy)-2,2-dimethylpropanal (10.0 mmol, 1.0 equiv) in minimal anhydrous THF (5 mL).

  • Add the aldehyde solution dropwise to the stirring ylide solution at RT . Do not cool back to -78°C; the reaction needs thermal energy to overcome the steric barrier.

• Reaction Progression:

  • Stir at RT for 1 hour.

  • Critical Step: If TLC/LCMS shows <50% conversion after 1 hour, equip the flask with a reflux condenser and heat to 60°C (gentle reflux) for 4–12 hours. The steric bulk of the gem-dimethyl group often necessitates this thermal push.

• Monitoring: Monitor the disappearance of the aldehyde peak (CHO signal ~9.5 ppm in 1H NMR or by TLC).

Phase C: Workup and Purification

• Quench: Cool to RT (if heated) and quench by adding saturated aqueous

  (20 mL).

• Extraction: Dilute with diethyl ether or MTBE (50 mL). Separate phases. Extract the aqueous layer twice with ether.

• Triphenylphosphine Oxide (TPPO) Removal:

  • Combine organic layers, wash with brine, and dry over

    .

  • Concentrate to a crude oil.

  • Precipitation: Triturate the crude oil with cold pentane or hexane (TPPO is insoluble; the neopentyl alkene is highly soluble). Filter off the white TPPO solid.

• Chromatography: Purify the filtrate via silica gel flash chromatography (Eluent: 0-10% EtOAc in Hexanes). The product is typically a volatile, colorless oil.

Troubleshooting & Optimization Logic

Scenario 1: Low Conversion (<30%)

• Cause: Steric shielding is preventing the ylide attack.

• Solution: Switch solvent to Toluene and reflux at 110°C. The higher temperature helps surmount the activation energy barrier.

Scenario 2: Poor E/Z Selectivity

• For Z-Alkene (Kinetic): Use "Salt-Free" conditions. Generate the ylide with NaHMDS or KHMDS , then filter off the sodium/potassium salts under inert gas before adding the aldehyde.

• For E-Alkene (Thermodynamic): Use the Schlosser Modification .[2][1][3][4][5]

  • Perform coupling with Li-salt based ylide (PhLi as base) at -78°C.

  • Add a second equivalent of PhLi to deprotonate the betaine intermediate.

  • Add HCl/t-BuOH to protonate and force elimination to the E-isomer.

Workflow Diagram: Decision Tree

Figure 2: Logical decision tree for troubleshooting low conversion rates due to steric hindrance.

References

• Maercker, A. (1965). The Wittig Reaction. Organic Reactions, 14, 270–490. Link

• Vedejs, E., & Peterson, M. J. (1994). Stereocontrol in Organic Synthesis Using the Wittig Reaction. Topics in Stereochemistry, 21, 1–157. Link

• Schlosser, M., & Christmann, K. F. (1966). Trans-Selective Olefin Syntheses. Angewandte Chemie International Edition, 5(1), 126. Link

• Robbins, M. J., et al. (1997). Synthesis of hindered aldehydes and their Wittig reaction. Journal of Organic Chemistry. (General reference for hindered aldehyde reactivity).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 31: Phosphorus and Sulfur ylides). Link

Sources

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. lscollege.ac.in [lscollege.ac.in]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Wittig_reaction [chemeurope.com]

Application Notes and Protocols for the Reductive Amination of 3-(tert-Butoxy)-2,2-dimethylpropanal

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the reductive amination of the sterically hindered aldehyde, 3-(tert-butoxy)-2,2-dimethylpropanal. This document offers in-depth protocols, mechanistic insights, and practical guidance to successfully synthesize a diverse range of secondary and tertiary amines from this challenging substrate.

Introduction: Navigating the Challenges of a Neopentyl Aldehyde

Reductive amination is a cornerstone of modern organic synthesis, enabling the direct conversion of carbonyl compounds and amines into more complex amine products.[1][2] This one-pot reaction, which combines imine or iminium ion formation with subsequent reduction, is highly valued for its efficiency and broad applicability in the synthesis of pharmaceuticals and other fine chemicals.[2][3]

The subject of this guide, 3-(tert-butoxy)-2,2-dimethylpropanal, presents a unique set of challenges due to its significant steric hindrance. The presence of a neopentyl scaffold, characterized by a quaternary carbon adjacent to the aldehyde, can impede the initial nucleophilic attack by the amine and slow the rate of imine formation.[4][5] Consequently, careful selection of reagents and reaction conditions is paramount to achieve high yields and minimize side reactions, such as the premature reduction of the starting aldehyde.[1][6] This guide will explore various methodologies to effectively overcome these steric barriers.

Mechanistic Overview

The reductive amination process proceeds through a two-step sequence:

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of a primary or secondary amine on the carbonyl carbon of the aldehyde, forming a hemiaminal intermediate. This intermediate then undergoes dehydration to yield an imine (from a primary amine) or an iminium ion (from a secondary amine).[1] This step is often the rate-limiting step, particularly with sterically hindered substrates.

• Reduction: A reducing agent, introduced into the reaction mixture, selectively reduces the C=N double bond of the imine or iminium ion to afford the final amine product.[7][8] The choice of reducing agent is critical to ensure that the imine/iminium ion is reduced much faster than the starting aldehyde.[1]

Figure 1: General mechanism of reductive amination.

Selecting the Appropriate Reducing Agent

The success of a reductive amination hinges on the choice of reducing agent. For sterically hindered aldehydes like 3-(tert-butoxy)-2,2-dimethylpropanal, a mild and selective reducing agent is crucial to prevent the reduction of the starting aldehyde.

Reducing Agent	Advantages	Disadvantages
Sodium Triacetoxyborohydride (STAB)	Mild and highly selective for imines/iminium ions over aldehydes and ketones.[1][6][9] Tolerates a wide range of functional groups and allows for a convenient one-pot procedure.[1][9]	Can be sensitive to protic solvents.
Sodium Cyanoborohydride (NaBH₃CN)	Mild reducing agent effective at neutral or slightly acidic pH.[10][11] Can be used in protic solvents like methanol or water.[10]	Highly toxic, with the potential to release hydrogen cyanide gas, especially under acidic conditions.[11][12]
Sodium Borohydride (NaBH₄) with Additives	Inexpensive and readily available. Can be effective when imine formation is facilitated by additives like titanium(IV) isopropoxide.[13][14]	Less selective than STAB or NaBH₃CN; can readily reduce the starting aldehyde if imine formation is slow.[7]

For the reductive amination of 3-(tert-butoxy)-2,2-dimethylpropanal, Sodium Triacetoxyborohydride (STAB) is the highly recommended reagent due to its exceptional selectivity, which minimizes the formation of the corresponding alcohol byproduct.

Experimental Protocols

The following protocols are designed as a starting point for the reductive amination of 3-(tert-butoxy)-2,2-dimethylpropanal. Optimization of reaction time, temperature, and stoichiometry may be necessary for specific amine substrates.

General Experimental Workflow

Figure 2: A typical experimental workflow for reductive amination.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is generally applicable for both primary and secondary amines.

Materials:

• 3-(tert-Butoxy)-2,2-dimethylpropanal

• Amine (primary or secondary)

• Sodium triacetoxyborohydride (STAB)

• Anhydrous 1,2-dichloroethane (DCE) or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add 3-(tert-butoxy)-2,2-dimethylpropanal (1.0 equiv.) and the desired amine (1.1-1.2 equiv.).

• Dissolve the starting materials in anhydrous DCE or DCM (to a concentration of approximately 0.1-0.2 M).

• Stir the mixture at room temperature for 20-30 minutes to facilitate imine/iminium ion formation.

• To the stirring solution, add sodium triacetoxyborohydride (1.2-1.5 equiv.) portion-wise over 5-10 minutes. Note: The addition may be slightly exothermic.

• Continue stirring the reaction at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed. Reaction times can vary from a few hours to overnight depending on the amine.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Caution: Gas evolution (hydrogen) may occur.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Reductive Amination using Sodium Borohydride and Titanium(IV) Isopropoxide

This method is particularly useful when imine formation is sluggish and can be a good alternative for less reactive amines.[13][14][15][16]

Materials:

• 3-(tert-Butoxy)-2,2-dimethylpropanal

• Amine (or amine hydrochloride salt)

• Triethylamine (if using an amine salt)

• Titanium(IV) isopropoxide

• Sodium borohydride (NaBH₄)

• Anhydrous ethanol or methanol

• Aqueous ammonia solution (e.g., 2M)

• Dichloromethane (DCM) or diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere, add the amine (1.1-1.2 equiv.). If using an amine hydrochloride salt, also add triethylamine (1.1-1.2 equiv.).

• Add anhydrous ethanol or methanol and stir until the amine is dissolved.

• Add 3-(tert-butoxy)-2,2-dimethylpropanal (1.0 equiv.) to the solution.

• Add titanium(IV) isopropoxide (1.2-1.5 equiv.) dropwise to the stirring mixture.

• Stir the reaction at room temperature for 4-12 hours to allow for the formation of the imine or a titanium-complexed intermediate.[13][15]

• Cool the reaction mixture in an ice bath and add sodium borohydride (1.5-2.0 equiv.) portion-wise. Caution: Gas evolution (hydrogen) will occur.

• Allow the reaction to warm to room temperature and stir for an additional 2-8 hours, monitoring by TLC or LC-MS.

• Quench the reaction by the slow addition of aqueous ammonia solution. A white precipitate of titanium oxides will form.

• Filter the mixture through a pad of celite, washing the filter cake with DCM or diethyl ether.

• Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with DCM or diethyl ether (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting and Key Considerations

• Slow Reaction: For particularly hindered or unreactive amines, gentle heating (e.g., 40 °C) may be required. The addition of a catalytic amount of acetic acid can sometimes accelerate imine formation when using STAB, but should be used with caution as it can also promote aldehyde reduction.[6]

• Aldehyde Reduction: If significant formation of 3-(tert-butoxy)-2,2-dimethylpropan-1-ol is observed, it indicates that the reduction of the aldehyde is competing with imine formation and subsequent reduction. Ensure anhydrous conditions and consider using a more selective reducing agent like STAB.

• Dialkylation of Primary Amines: When using primary amines, the formation of a tertiary amine (dialkylation) can be a side reaction.[1] To minimize this, a stepwise procedure can be employed: first, form the imine, and then add the reducing agent.[9] Using a larger excess of the primary amine can also favor monoalkylation.

• Work-up: The basic nature of the final amine product may require an acidic work-up for extraction if it is highly water-soluble. However, for most products from this aldehyde, standard extraction procedures should be sufficient.

Conclusion

The reductive amination of the sterically demanding aldehyde, 3-(tert-butoxy)-2,2-dimethylpropanal, is a feasible and powerful transformation when appropriate methodologies are employed. The use of a mild and selective reducing agent such as sodium triacetoxyborohydride is highly recommended for achieving high yields and minimizing side products. For more challenging amine substrates, the titanium(IV) isopropoxide-mediated protocol offers a robust alternative. By following the detailed protocols and considering the key insights provided in these application notes, researchers can confidently synthesize a wide array of novel amines for applications in drug discovery and materials science.

References

• Reductive amination with Titanium(IV)Isopropoxide. designer-drug.com.
• Neidigh, K. A.; Avery, M. A.; Williamson, J. S.; Bhattacharyya, S. Facile Preparation of N-methyl Secondary Amines by Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds. eCommons - University of Dayton. 1998.
• Technical Support Center: Sodium Triacetoxyborohydride (STAB) Reactions. Benchchem.
• Synthesis of Secondary N-Methylamines with Ti(i-PrO)4/NaBH4/MeNH2. rhodium.ws.
• The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Wiley Online Library.
• Synthesis of Hindered Tertiary Amines by a Mild Reductive Amination Procedure. ResearchGate.
• Sodium Cyanoborohydride. Common Organic Chemistry.
• Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
• Reductive Amination, and How It Works. Master Organic Chemistry. 2017 Sep 1.
• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. 1996, 61 (11), 3849–3862.
• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Organic Chemistry Portal.
• Yagafarov, N. Z.; Kolesnikov, P. N.; Usanov, D. L.; Novikov, V. V.; Nelyubina, Y. V.; Chusov, D. The synthesis of sterically hindered amines by a direct reductive amination of ketones. Chemical Science. 2015, 6 (12), 7273-7278.
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• Method for Screening Sodium Cyanoborohydride for Free Cyanide Content and Its Impact on Bioconjugation Chemistry. PMC. 2025 Feb 6.
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• Aldehydes and Ketones to Amines. Chemistry Steps. 2024 Dec 7.
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Application Notes and Protocols for the Scale-Up Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal

Introduction

3-(tert-Butoxy)-2,2-dimethylpropanal is a valuable aldehyde intermediate in the synthesis of complex molecules within the pharmaceutical and specialty chemical industries. Its sterically hindered neopentyl core, combined with the tert-butoxy group, imparts unique properties to target molecules. The scale-up of its synthesis, however, presents distinct challenges, including the need for a robust and high-yielding protocol that avoids harsh conditions and ensures high purity of the final product.

This comprehensive guide provides a detailed, field-proven two-step methodology for the multi-gram to kilogram scale synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal. The presented protocols are designed to be self-validating, with in-depth explanations of the chemical principles and experimental choices, ensuring both scientific integrity and practical applicability for researchers, scientists, and drug development professionals.

Synthetic Strategy: A Two-Step Approach

The synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal is efficiently achieved through a two-step process, commencing with the formation of the precursor alcohol, 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol, via a Williamson ether synthesis. This is followed by a mild and selective oxidation to yield the target aldehyde. This strategy is advantageous for scale-up due to the use of readily available starting materials, high-yielding reactions, and non-cryogenic conditions in the critical oxidation step.

Caption: Overall synthetic workflow for 3-(tert-Butoxy)-2,2-dimethylpropanal.

Part 1: Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol

The initial step involves the formation of a tert-butyl ether from a primary alcohol, a classic example of the Williamson ether synthesis. This S(N)2 reaction utilizes an alkoxide to displace a halide from an alkyl halide.[1] For the synthesis of 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol, neopentyl glycol is selectively mono-tert-butylated.

Causality of Experimental Choices:

• Choice of Base and Solvent: Sodium hydride (NaH) is a strong, non-nucleophilic base that efficiently deprotonates one of the hydroxyl groups of neopentyl glycol to form the corresponding alkoxide.[2] Tetrahydrofuran (THF) is an ideal solvent as it is aprotic and effectively solvates the sodium alkoxide.

• Stoichiometry: A slight excess of neopentyl glycol can be used to minimize the formation of the di-tert-butylated byproduct. The reaction is carefully monitored to ensure mono-substitution.

• Temperature Control: The reaction is initially performed at a lower temperature during the deprotonation to control the exothermic reaction of sodium hydride with the alcohol. The subsequent ether formation is conducted at reflux to ensure a reasonable reaction rate.

Detailed Protocol: Williamson Ether Synthesis

Materials and Equipment:

• 2,2-Dimethyl-1,3-propanediol (Neopentyl Glycol)

• Sodium Hydride (60% dispersion in mineral oil)

• tert-Butyl chloride

• Anhydrous Tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with reflux condenser and nitrogen inlet

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A flame-dried 2 L three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a nitrogen inlet, and a dropping funnel is charged with neopentyl glycol (1.0 eq) and anhydrous THF (10 mL/g of neopentyl glycol).

• Deprotonation: The flask is cooled in an ice-water bath. Sodium hydride (1.1 eq) is added portion-wise to the stirred solution over 30 minutes. The mixture is then allowed to warm to room temperature and stirred for an additional hour.

• Ether Formation: tert-Butyl chloride (1.2 eq) is added dropwise via the dropping funnel over 30 minutes. The reaction mixture is then heated to reflux and maintained for 12-18 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: After completion, the reaction is cooled to 0 °C and cautiously quenched by the slow addition of saturated aqueous NH₄Cl solution. The mixture is then transferred to a separatory funnel and extracted with diethyl ether (3 x V/2, where V is the initial THF volume).

• Purification: The combined organic layers are washed with water and brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure. The crude product is purified by fractional distillation under reduced pressure to afford 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol as a colorless oil.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount (for 1 mol scale)
Neopentyl Glycol	104.15	1.0	104.15 g
Sodium Hydride (60%)	40.00	1.1	44.00 g
tert-Butyl chloride	92.57	1.2	111.08 g
Anhydrous THF	-	-	1 L

Table 1: Reagent quantities for the synthesis of 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol.

Part 2: Oxidation to 3-(tert-Butoxy)-2,2-dimethylpropanal

The oxidation of the primary alcohol to the corresponding aldehyde is a critical transformation. For large-scale synthesis, the Parikh-Doering oxidation is a superior choice over other methods like the Swern oxidation. The Parikh-Doering protocol utilizes the sulfur trioxide pyridine complex (SO₃·Py) to activate dimethyl sulfoxide (DMSO), enabling the oxidation to proceed at or near room temperature, thus avoiding the need for cryogenic conditions (< -60 °C) required for the Swern oxidation.[3][4] This significantly simplifies the operational setup and enhances safety on a larger scale.[5]

Causality of Experimental Choices:

• Oxidizing System: The combination of DMSO and the SO₃·Py complex provides a mild and highly selective oxidizing agent for primary alcohols to aldehydes, minimizing over-oxidation to the carboxylic acid.[3][5]

• Base: Triethylamine (Et₃N) is used as a non-nucleophilic base to facilitate the final elimination step in the oxidation mechanism.

• Solvent: Dichloromethane (DCM) is a common co-solvent that aids in solubility and reaction kinetics.

• Temperature: The reaction can be initiated at 0 °C and allowed to warm to room temperature, offering a significant advantage in terms of energy consumption and operational simplicity for scale-up.[3]

Caption: Experimental workflow for the Parikh-Doering oxidation.

Detailed Protocol: Parikh-Doering Oxidation

Materials and Equipment:

• 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol

• Sulfur trioxide pyridine complex (SO₃·Py)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a nitrogen inlet

• Magnetic stirrer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: A flame-dried 2 L round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet is charged with 3-(tert-Butoxy)-2,2-dimethylpropan-1-ol (1.0 eq) dissolved in a 1:1 mixture of anhydrous DCM and anhydrous DMSO (10 mL/g of alcohol).

• Reagent Addition: Triethylamine (3.0 eq) is added to the solution. The flask is then cooled to 0 °C in an ice-water bath. The sulfur trioxide pyridine complex (1.5 eq) is added portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature and stirred for an additional 2-4 hours. The reaction is monitored for the disappearance of the starting alcohol by TLC or GC.

• Work-up: Upon completion, the reaction is quenched by the slow addition of water. The mixture is transferred to a separatory funnel and the layers are separated. The aqueous layer is extracted with DCM (3 x V/2).

• Purification: The combined organic layers are washed with water and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude aldehyde can be purified by vacuum distillation.

Reagent	Molar Mass ( g/mol )	Equivalents	Amount (for 1 mol scale)
3-(tert-Butoxy)-2,2-dimethylpropan-1-ol	160.25	1.0	160.25 g
SO₃·Pyridine Complex	159.16	1.5	238.74 g
Anhydrous DMSO	78.13	-	800 mL
Anhydrous DCM	84.93	-	800 mL
Triethylamine	101.19	3.0	303.57 g (418 mL)

Table 2: Reagent quantities for the Parikh-Doering oxidation.

Part 3: Large-Scale Purification

For kilogram-scale production, purification by distillation may become challenging. An alternative and highly effective method for purifying aldehydes is through the formation of a solid bisulfite adduct, which can be easily separated by filtration.[6][7] The aldehyde can then be regenerated from the adduct.

Protocol: Purification via Bisulfite Adduct Formation

• Adduct Formation: The crude aldehyde is dissolved in a suitable solvent (e.g., methanol or dimethylformamide for aliphatic aldehydes) and a saturated aqueous solution of sodium bisulfite is added.[6] The mixture is stirred vigorously until a white precipitate of the bisulfite adduct forms.

• Isolation: The solid adduct is collected by filtration and washed with a small amount of cold solvent and then diethyl ether.

• Regeneration of Aldehyde: The purified bisulfite adduct is suspended in water, and a suitable organic solvent (e.g., diethyl ether or DCM) is added. The aldehyde is regenerated by the addition of a base, such as aqueous sodium carbonate or sodium hydroxide, until the solution is basic.[6] The mixture is stirred until the solid dissolves.

• Final Extraction: The layers are separated, and the aqueous layer is extracted with the organic solvent. The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated to yield the purified 3-(tert-Butoxy)-2,2-dimethylpropanal.

Part 4: Analytical Characterization

The purity and identity of the synthesized compounds must be confirmed by appropriate analytical methods.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for assessing the purity of the final product and for identifying any byproducts. The volatility of the aldehyde makes it well-suited for GC analysis.[8][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the structure of the target molecule and its precursor. Expected chemical shifts for 3-(tert-Butoxy)-2,2-dimethylpropanal would include a singlet for the aldehydic proton around 9.5 ppm, a singlet for the nine tert-butyl protons around 1.2 ppm, a singlet for the six methyl protons on the neopentyl core, and a singlet for the methylene protons adjacent to the ether oxygen.[10][11][12]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to monitor the oxidation reaction by observing the disappearance of the broad O-H stretch of the alcohol (around 3300 cm⁻¹) and the appearance of the strong C=O stretch of the aldehyde (around 1725 cm⁻¹).

Part 5: Safety Considerations

• Sodium Hydride: A highly flammable and water-reactive solid. It should be handled under an inert atmosphere (nitrogen or argon) and away from any sources of moisture. Personal protective equipment (PPE), including flame-retardant lab coat, safety glasses, and gloves, is mandatory.

• tert-Butyl Chloride: A flammable liquid. Handle in a well-ventilated fume hood.

• SO₃·Pyridine Complex: A moisture-sensitive and corrosive solid. Handle in a fume hood and avoid inhalation of dust.

• DMSO: Can enhance the absorption of other chemicals through the skin. Always wear appropriate gloves.

• DCM and Diethyl Ether: Volatile and flammable solvents. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

• General Precautions: Standard laboratory safety practices should be followed at all times, including the use of appropriate PPE. An emergency shower and eyewash station should be readily accessible.

References

• Hoang, G. L., et al. (2017). Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures. Organic Process Research & Development, 21(8), 1161–1166.

• PubChem. (n.d.). 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal. National Institutes of Health. Retrieved from [Link]

• Patel, N. R., Lewis, V. E., & Enderson, M. D. (2000). Method for removal of aldehydes from chemical manufacturing production streams during distillative purification.

• Scite.ai. (n.d.). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol. Retrieved from [Link]

• oxytec. (2025, November 19). Removing aldehydes from exhaust air. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Organic Synthesis. (n.d.). Alcohol to Ether using Williamson synthesis (O-Alkylation). Retrieved from [Link]

• Grokipedia. (n.d.). Parikh–Doering oxidation. Retrieved from [Link]

• LS College. (2021, October 23). Williamson ether synthesis. Retrieved from [Link]

• BYJU'S. (n.d.). Williamson Ether Synthesis reaction. Retrieved from [Link]

• Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Airgas. (2017, December 4). SAFETY DATA SHEET: Tert-Butanol. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). 12. The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Parikh–Doering oxidation. Retrieved from [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Oreate AI Blog. (2026, January 8). Unraveling the Williamson Ether Synthesis: A Key to Creating Ethers. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, May 1). Parikh-Doering Oxidation. Retrieved from [Link]

• University of Rochester. (n.d.). DMSO Oxidation. Retrieved from [Link]

• YouTube. (2025, November 10). Parikh-Doering oxidation. Retrieved from [Link]

• The Journal of Organic Chemistry. (1997). NMR Chemical Shifts. 62(21), 7512-7515.

• Organic Syntheses. (n.d.). (2R,3S,4S)-1-(tert-butyldiphenylsilyloxy)-2,4-dimethyl-5-hexyn-3-OL. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-butoxypropan-2-ol. Retrieved from [Link]

• LearnedGuys.com. (n.d.). nmr spectroscopy. Retrieved from [Link]

• JOVE. (n.d.). GC-MS of tert-Butyldimethylsilyl (tBDMS) Derivatives of Neurochemicals. Retrieved from [Link]

• ChemRxiv. (n.d.). Gas chromatography-mass spectrometry (GC-MS) in the plant metabolomics toolbox. Part 2: Analysis of polar low molecular weight. Retrieved from [Link]

• Google Patents. (n.d.). WO2014203045A1 - A novel, green and cost effective process for synthesis of tert-butyl (3r,5s)-6-oxo-3,5-dihydroxy-3,5-o-isopropylidene-hexanoate.

• Royal Society of Chemistry. (n.d.). Upcycling of BPA-PC into trimethylene carbonate by solvent assisted organocatalysed depolymerisation - Supporting Information. Retrieved from [Link]

• The Journal of Organic Chemistry. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. 75(9), 2963-3027.
• Journal of Food and Drug Analysis. (2008). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. 16(1), 1-17.

• Royal Society of Chemistry. (n.d.). tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Retrieved from [Link]

• SCISPEC. (n.d.). Fast Sub PPB GC/MS Analysis for Tert-Butanol in Gasoline Contaminated Well Water. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal

Welcome to the technical support center for the synthesis of 3-(tert-butoxy)-2,2-dimethylpropanal. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in this synthetic transformation. The oxidation of the sterically hindered primary alcohol, 3-(tert-butoxy)-2,2-dimethylpropan-1-ol, presents unique challenges. This document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction outcomes.

Troubleshooting Guide: Overcoming Low Yields

Low yields in the synthesis of 3-(tert-butoxy)-2,2-dimethylpropanal are a common issue. This guide will walk you through the most frequent causes and their solutions, focusing on the two most effective and commonly used mild oxidation methods for this transformation: the Dess-Martin Periodinane (DMP) oxidation and the Swern oxidation.

Question 1: My Dess-Martin Periodinane (DMP) oxidation shows complete conversion by TLC, but my isolated yield is significantly low. What is happening?

This is a very common problem when using DMP, especially on a larger scale. The issue often lies not with the reaction itself, but with the work-up procedure.

Causality: The Dess-Martin oxidation reduces the hypervalent iodine reagent to a mono-acetoxy iodinane byproduct.[1] This byproduct is often a gummy solid that can trap a significant amount of your desired aldehyde product, making efficient isolation difficult.[1][2]

Solutions:

• Optimized Work-up Protocol:

  • Upon reaction completion, dilute the reaction mixture with a non-polar solvent like diethyl ether or hexanes. This will cause the iodine-containing byproducts to precipitate more completely.

  • Filter the mixture through a pad of Celite®. Wash the filter cake thoroughly with the same non-polar solvent to recover the trapped product.

  • The filtrate can then be washed with an aqueous solution of sodium thiosulfate (Na₂S₂O₃) to quench any remaining DMP and reduce the byproducts to more soluble species. A subsequent wash with aqueous sodium bicarbonate (NaHCO₃) will remove the acetic acid generated during the reaction.[1][3]

• Buffered Reaction Conditions: For substrates that may be sensitive to the two equivalents of acetic acid produced, it is advisable to buffer the reaction mixture by adding solid sodium bicarbonate at the start of the reaction.[3]

Experimental Protocol: Optimized DMP Work-up

• Once the reaction is complete, cool the mixture to room temperature.

• Add an equal volume of diethyl ether to the reaction mixture and stir for 10 minutes.

• Prepare a short plug of Celite® in a sintered glass funnel and filter the mixture under vacuum.

• Wash the filter cake with several portions of diethyl ether.

• Combine the filtrates and wash sequentially with a saturated aqueous solution of Na₂S₂O₃, a saturated aqueous solution of NaHCO₃, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Question 2: My Swern oxidation of 3-(tert-butoxy)-2,2-dimethylpropan-1-ol is sluggish and gives a low yield of the aldehyde. What are the likely causes?

The Swern oxidation is highly effective but very sensitive to reaction parameters. Several factors could be contributing to a low yield.

Causality & Solutions:

• Inadequate Temperature Control: The Swern oxidation must be performed at very low temperatures (typically -78 °C) to maintain the stability of the reactive intermediate, chloro(dimethyl)sulfonium chloride.[4][5] If the temperature rises prematurely, this intermediate can undergo side reactions, such as the Pummerer rearrangement, leading to byproducts and reduced yield.

  • Solution: Ensure your reaction vessel is well-insulated and that the internal temperature is carefully monitored and maintained at or below -60 °C throughout the addition of reagents.

• Reagent Quality: The purity of your reagents is critical.

  • Oxalyl Chloride: Old bottles of oxalyl chloride can hydrolyze to oxalic acid, which will consume your activating agent and require additional base, leading to incomplete reaction.[6]

  • DMSO: Ensure you are using anhydrous dimethyl sulfoxide. Water will react with the activated DMSO species.

  • Solution: Use freshly opened bottles or freshly distilled reagents. It can be beneficial to perform a test reaction on a simple, non-hindered alcohol to confirm the activity of your reagents.[6]

• Steric Hindrance: The neopentyl nature of 3-(tert-butoxy)-2,2-dimethylpropan-1-ol means the alcohol is sterically hindered. This can slow down the reaction with the activated DMSO species.

  • Solution: Ensure the alcohol is fully dissolved in the solvent before addition. A slightly longer reaction time after the addition of the alcohol (while maintaining the low temperature) may be necessary.

Workflow for Troubleshooting Swern Oxidation

Caption: Troubleshooting workflow for low Swern oxidation yield.

Question 3: How can I effectively remove the strong, unpleasant odor of dimethyl sulfide (DMS) after a Swern oxidation?

The characteristic rotten cabbage smell of dimethyl sulfide is a significant drawback of the Swern oxidation.[4][7]

Causality: Dimethyl sulfide is a volatile byproduct of the reaction mechanism.[8]

Solutions:

• Oxidative Quench: After the reaction is complete and before aqueous work-up, you can carefully add a mild oxidizing agent to the reaction mixture to oxidize the DMS to odorless dimethyl sulfoxide (DMSO) or dimethyl sulfone (DMSO₂).

  • A common and effective method is to wash the organic layer with a dilute solution of sodium hypochlorite (household bleach).

  • Caution: This should be done with care, as excess oxidant could potentially react with your aldehyde product.

• Glassware Decontamination: To remove the residual odor from your glassware, rinse it thoroughly with a bleach solution or an Oxone® solution after cleaning.[4]

Frequently Asked Questions (FAQs)

Q1: Which oxidation method is generally better for synthesizing 3-(tert-butoxy)-2,2-dimethylpropanal: DMP or Swern?

Both methods are excellent choices for this transformation as they are mild and prevent over-oxidation to the carboxylic acid.[9][10] The choice often comes down to practical considerations:

Feature	Dess-Martin Periodinane (DMP) Oxidation	Swern Oxidation
Temperature	Room Temperature[5][11]	-78 °C[5][12]
Reagents	Solid, relatively stable reagent[5]	Requires careful handling of oxalyl chloride and DMSO[4]
Byproducts	Solid iodine-containing compounds[2]	Volatile, malodorous dimethyl sulfide, CO, CO₂[4][7][8]
Work-up	Can be challenging on a large scale due to solid byproducts[2]	Generally straightforward aqueous extraction, but requires odor management[4]
Toxicity	Avoids toxic heavy metals[3]	Avoids toxic heavy metals[5]

Recommendation: For small-scale syntheses where ease of setup is prioritized, DMP is often preferred. For larger-scale reactions where the work-up of solid byproducts from DMP becomes cumbersome, the Swern oxidation may be more practical, provided the necessary equipment for low-temperature reactions and odor management is available.

Q2: Can I use a chromium-based oxidant like PCC for this synthesis?

While Pyridinium Chlorochromate (PCC) is a classic reagent for oxidizing primary alcohols to aldehydes, it has several disadvantages.[9] Chromium(VI) compounds are highly toxic and carcinogenic, posing significant health and environmental risks. Modern, milder methods like DMP and Swern oxidation are generally preferred as they offer high selectivity without the use of heavy metals.[13]

Q3: Is there a risk of over-oxidation to the carboxylic acid with these methods?

A key advantage of both DMP and Swern oxidations is their high selectivity for the aldehyde, with minimal to no over-oxidation to the corresponding carboxylic acid.[5][9] This is because these reactions are typically run under anhydrous conditions. Over-oxidation to the carboxylic acid is a more significant concern with "strong" oxidizing agents like chromic acid (Jones reagent) or potassium permanganate, especially in the presence of water.[14]

Oxidation Pathway of a Primary Alcohol

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Technical Support Center: Troubleshooting the Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanal

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals synthesizing 3-(tert-butoxy)-2,2-dimethylpropanal , a highly sterically hindered, protected aldehyde building block.

The standard synthetic route involves two primary phases:

• Etherification: Mono-protection of neopentyl glycol (2,2-dimethyl-1,3-propanediol) to form 3-(tert-butoxy)-2,2-dimethylpropan-1-ol[1].

• Oxidation: Conversion of the remaining primary alcohol to the target aldehyde.

Below, we address the mechanistic causality of common side reactions, provide self-validating protocols, and offer definitive troubleshooting solutions.

Workflow for 3-(tert-butoxy)-2,2-dimethylpropanal synthesis and primary side reactions.

Phase 1: Mono-tert-Butylation of Neopentyl Glycol

FAQ 1: Why am I observing significant amounts of the di-tert-butylated side product?

Mechanistic Cause: Neopentyl glycol is a symmetrical 1,3-diol. While the neopentyl center is sterically hindered, the formation of the first tert-butyl ether does not impart enough long-range steric bulk to completely block the second hydroxyl group from reacting with the highly reactive tert-butyl cation. Solution: This is a statistical distribution problem. To suppress over-alkylation, you must manipulate the collision kinetics by using a large stoichiometric excess of the diol (typically 3:1 to 5:1 relative to isobutylene). The unreacted diol is highly polar and easily recovered via aqueous extraction.

FAQ 2: My tert-butyl ether cleaves during the workup. What is going wrong?

Mechanistic Cause: Tert-butyl ethers are notoriously acid-sensitive. If your reaction quench or subsequent washes drop below pH 4, the ether will undergo acid-catalyzed cleavage back to the alcohol and isobutylene gas. Solution: Always quench acid-catalyzed etherifications with a mild base (e.g., saturated aqueous

) and maintain a strictly neutral or mildly basic pH during all extraction steps.

Protocol 1: Optimized Mono-tert-Butylation (Self-Validating System)

This protocol uses isobutylene gas, the industrial standard for atom-economical tert-butylation.

• Preparation: In a heavy-walled pressure flask, dissolve neopentyl glycol (3.0 eq, 312 mmol) in anhydrous dichloromethane (DCM, 0.5 M).

  • Causality: The 3.0 eq excess statistically drives the reaction toward mono-protection, minimizing the di-tert-butyl ether side product.

• Catalysis: Add concentrated

  (0.05 eq) as the acid catalyst. Cool the vessel to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Condense isobutylene gas (1.0 eq, 104 mmol) directly into the chilled solution using a cold finger.

• Reaction: Seal the pressure flask tightly. Remove the cooling bath and allow the reaction to stir at room temperature for 24 hours.

• Quench & Workup: Cool the flask back to 0 °C before carefully opening. Quench immediately with saturated aqueous

  (equal volume to DCM) to neutralize the acid catalyst and prevent ether cleavage. Extract with DCM (3x). Wash the combined organic layers with water (2x) to remove the excess unreacted neopentyl glycol.

• Validation Checkpoint: Run a TLC (Hexanes:EtOAc 4:1). You should observe the mono-protected product (

  ) and minimal di-protected product ( ). Confirm via H-NMR: look for the distinct tert-butyl singlet at ~1.15 ppm integrating to 9H relative to the gem-dimethyl singlet at ~0.90 ppm (6H).

Phase 2: Oxidation to the Aldehyde

FAQ 3: My Swern oxidation yields a major impurity with a singlet around 2.1 ppm in H-NMR. What is it?

Mechanistic Cause: You have formed the methylthiomethyl (MTM) ether side product. Neopentyl alcohols are exceptionally sterically hindered. In a standard Swern oxidation, the alcohol attacks the activated DMSO to form an alkoxysulfonium ion. Normally, triethylamine (

) rapidly deprotonates this intermediate to form a sulfur ylide, which collapses into the aldehyde. However, the extreme steric bulk of the neopentyl group blocks the approach of the base, drastically slowing down deprotonation[2]. Simultaneously, the activated DMSO undergoes a competing Pummerer-type rearrangement to form a highly reactive thionium ion ( ). The hindered alcohol attacks this thionium ion instead, irreversibly trapping it as the MTM ether[3].

Divergent Swern pathways: Target aldehyde vs. MTM ether formation due to steric hindrance.

FAQ 4: How do I avoid MTM ether formation and over-oxidation?

Solution: Abandon the Swern oxidation for this specific substrate. Instead, utilize the Parikh-Doering oxidation [4]. By using the

complex as the activator, the reaction proceeds smoothly at 0 °C to room temperature and is fundamentally less prone to the Pummerer rearrangement that generates the thionium ion[3]. Furthermore, unlike TEMPO/NaOCl systems, Parikh-Doering cannot over-oxidize the aldehyde to the carboxylic acid, ensuring a clean reaction profile.

FAQ 5: Why don't I observe any aldol condensation side products during oxidation?

Mechanistic Cause: Aldol additions and condensations require the presence of an enolizable

-proton. The target molecule, 3-(tert-butoxy)-2,2-dimethylpropanal, possesses a quaternary carbon at the C2 ( ) position (the gem-dimethyl group). Because there are zero -protons, enolization is mechanistically impossible, completely preventing both self-condensation and -epimerization.

Protocol 2: Optimized Parikh-Doering Oxidation (Self-Validating System)

This protocol circumvents the steric limitations of the Swern oxidation.

• Preparation: Dissolve 3-(tert-butoxy)-2,2-dimethylpropan-1-ol (1.0 eq, 50 mmol) and anhydrous

  (3.0 eq, 150 mmol) in a 1:1 mixture of anhydrous DCM and DMSO (0.3 M total).

  • Causality: DMSO acts as both the solvent and the stoichiometric oxidant. The large excess of

    ensures rapid deprotonation of the intermediate, further suppressing any residual side reactions.

• Activation: Cool the solution to 0 °C. In a separate flask, dissolve

  complex (3.0 eq, 150 mmol) in a minimal amount of DMSO. Add this solution dropwise to the reaction mixture over 15 minutes[4].

• Reaction: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quench & Workup: Quench the reaction by pouring it into ice-cold water. Extract with Ethyl Acetate (3x). Wash the combined organic layers vigorously with water (4x) to remove all traces of DMSO and pyridine salts, followed by a final brine wash. Dry over

  and concentrate under reduced pressure.

• Validation Checkpoint: Analyze the crude product via

  H-NMR. The successful formation of the aldehyde is confirmed by the appearance of a sharp singlet at ~9.5 ppm (CHO). The absence of a singlet at ~2.15 ppm confirms the successful avoidance of the MTM ether side product.

Quantitative Data: Troubleshooting Summary

Summarized below are the primary side products encountered in this synthetic sequence, their root causes, and their diagnostic NMR handles for rapid identification.

Side Product	Primary Cause	Diagnostic H-NMR Peak (in )	Mitigation Strategy
1,3-Di-tert-butoxy-2,2-dimethylpropane	Over-alkylation during Step 1	1.15 ppm (s, 18H, two t-Bu groups)	Use 3:1 to 5:1 stoichiometric excess of neopentyl glycol.
Methylthiomethyl (MTM) Ether	Swern oxidation of sterically hindered neopentyl alcohol	2.15 ppm (s, 3H, ), 4.6 ppm (s, 2H, )	Switch to Parikh-Doering or TEMPO/BAIB oxidation.
3-(tert-Butoxy)-2,2-dimethylpropanoic acid	Over-oxidation (typically seen with TEMPO/NaOCl)	Broad OH peak 11 ppm, loss of CHO at 9.5 ppm	Use Parikh-Doering, or strictly buffer TEMPO reactions to pH 8.6–9.0.
Hydroxypivaldehyde (Deprotected)	Acidic cleavage of the tert-butyl ether during workup	Complete loss of the t-Bu singlet at 1.15 ppm	Ensure all aqueous workups and washes remain at pH 7.

References

• Wikipedia Contributors. "Neopentyl glycol." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Ethernet.edu.et. "Oxidation of Alcohols to Aldehydes and Ketones: Swern Oxidation and Side Reactions.
• Windows.net. "Activated Dimethyl Sulfoxide: Side Reactions.
• Uni-ruse.bg. "A new mild and selective method for oxidation of primary and secondary alcohols.

• Chem-Station Int. Ed. "Parikh-Doering Oxidation." Available at:[Link]

Sources

• 1. Neopentyl glycol - Wikipedia [en.wikipedia.org]
• 2. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 3. conf.uni-ruse.bg [conf.uni-ruse.bg]
• 4. Parikh-Doering Oxidation | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Cannizzaro Reaction of 3-(tert-Butoxy)-2,2-dimethylpropanal

Topic: Optimization and Troubleshooting of Base-Mediated Disproportionation Ticket ID: CHEM-SUP-8821 Status: Active Analyst: Senior Application Scientist

Executive Summary & Mechanistic Insight[1][2]

The Substrate: 3-(tert-Butoxy)-2,2-dimethylpropanal is a sterically hindered, non-enolizable aldehyde.

• Structural Advantage: The gem-dimethyl group at the

  -position prevents enolization, completely suppressing the competing Aldol condensation pathway.

• Structural Challenge: The bulky tert-butoxy group and the neopentyl-like framework create significant steric hindrance around the carbonyl carbon, retarding nucleophilic attack.

• Solubility Profile: Unlike its precursor (hydroxypivalaldehyde), the tert-butyl ether renders this molecule highly lipophilic, often leading to phase-transfer limitations in standard aqueous hydroxide conditions.

The Reaction: The Cannizzaro reaction involves the base-induced disproportionation of two aldehyde molecules to yield one equivalent of alcohol (reduction) and one equivalent of carboxylic acid (oxidation).[1][2][3][4][5][6][7][8]

Mechanistic Pathway (Dianion Route)

For hindered aldehydes under high-concentration basic conditions, the reaction proceeds via a dianion mechanism , which is more electron-rich and a better hydride donor than the mono-anion.

Figure 1: The Dianion Mechanism active under concentrated basic conditions, essential for overcoming steric hindrance in neopentyl-type systems.

Standard Operating Procedure (SOP)

Method Selection: Due to the lipophilicity of 3-(tert-Butoxy)-2,2-dimethylpropanal, standard aqueous conditions often fail due to poor contact. We recommend Method B (Phase Transfer Catalysis) for maximum conversion.

Reagents & Stoichiometry Table

Component	Role	Equiv.	Notes
Substrate	Reactant	1.0	3-(tert-Butoxy)-2,2-dimethylpropanal
KOH or NaOH	Reagent	3.0 - 5.0	50% Aqueous solution or solid pellets. Excess required for dianion formation.
TEBA	Catalyst	0.05	Benzyltriethylammonium chloride (Phase Transfer Catalyst).
Toluene	Solvent	5-10 Vol	Solubilizes the aldehyde.

Method A: Homogeneous (Small Scale / Screening)

Best for initial solubility checks or if PTC is unavailable.

• Dissolve substrate in Methanol (MeOH) (5 volumes).

• Add 50% KOH (3.0 equiv) dropwise. Exotherm warning.

• Heat to Reflux (65°C) for 4-6 hours.

• Monitor by TLC/GC. If conversion is <50%, switch to Method B.

Method B: Phase Transfer Catalysis (Recommended)

Best for scale-up and hindered substrates.

• Charge: Dissolve substrate in Toluene (or DCM).

• Catalyst: Add TEBA (5 mol%).

• Base: Add 50% aq. NaOH or KOH (5.0 equiv). The mixture will be biphasic.

• Reaction: Heat to 90-100°C (if Toluene) with vigorous stirring (1000+ RPM). High shear is critical to create an emulsion.

• Time: Typically 4–12 hours.

• Quench: Cool to room temperature and dilute with water.

Workup & Purification Workflow

The Cannizzaro reaction produces two distinct chemical species with opposite solubility properties upon acidification.

Figure 2: Separation logic relying on the pH-dependent solubility of the carboxylic acid byproduct.

Troubleshooting & FAQs

Q1: The reaction has stalled at ~50% conversion. What is wrong?

Diagnosis: This is likely not a stall, but the theoretical maximum for a Self-Cannizzaro reaction.

• Explanation: In a self-Cannizzaro, 50% of the starting material becomes alcohol, and 50% becomes acid.[9] You cannot exceed 50% yield of the alcohol relative to the starting aldehyde moles.

• Solution: If you need >50% yield of the alcohol, perform a Crossed Cannizzaro .[8][10]

  • Protocol: Add 3-4 equivalents of Paraformaldehyde (or Formalin) to the reaction. Formaldehyde is sterically accessible and acts as the sacrificial hydride donor (reductant), converting all of your hindered aldehyde into the alcohol.

Q2: I see a thick emulsion that won't separate during workup.

Diagnosis: Surfactant formation.

• Explanation: The product 3-(tert-butoxy)-2,2-dimethylpropanoate (the carboxylate salt) acts as a soap (neopentyl structure + ionic head).

• Solution:

  • Add Saturated Brine to increase ionic strength.

  • Add a small amount of Methanol to break surface tension.

  • Filter through a Celite pad if solid particulates are stabilizing the emulsion.

Q3: The reaction is extremely slow (<10% conversion after 6 hours).

Diagnosis: Steric hindrance or Phase Transfer failure.

• Explanation: The tert-butoxy group blocks the trajectory of the hydroxide attack.

• Solution:

  • Increase Temperature: Move from 60°C to 100°C (requires Toluene/Water mix).

  • Solid KOH + Crown Ether: Switch to solid KOH pellets and use 18-Crown-6 (catalytic) in dry THF or Dioxane. This creates "naked" hydroxide ions with significantly higher nucleophilicity.

Q4: Can I use NaH (Sodium Hydride) instead?

Diagnosis: Incorrect mechanistic understanding.

• Explanation: No. Cannizzaro requires a nucleophile (OH-) to form the tetrahedral intermediate which then transfers a hydride.[1][6][7][8][11] NaH is a base, not a nucleophilic hydride donor in this context, and will likely just deprotonate trace water or cause unrelated decomposition.

References & Authority

• Cannizzaro, S. (1853).[7][8][12] "Ueber den der Benzoësäure entsprechenden Alkohol." Liebigs Annalen, 88, 129. (Foundational Mechanism).

• Geissman, T. A. (2011). "The Cannizzaro Reaction."[2][3][4][5][6][7][8][10][11][12][13][14] Organic Reactions, Vol 2. Wiley.

• Starks, C. M. (1971).[15] "Phase-transfer catalysis. I. Heterogeneous reactions involving anion transfer by quaternary ammonium and phosphonium salts." Journal of the American Chemical Society, 93(1), 195–199. (Basis for Method B).

• Swain, C. G., et al. (1979). "Mechanism of the Cannizzaro reaction." Journal of the American Chemical Society, 101(13), 3576–3583. (Dianion Mechanism Evidence).

Sources

• 1. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Cannizzaro Reaction: Examples, Mechanism, and Application [chemistrylearner.com]
• 4. Cannizzaro Reaction | Definition, Mechanism & Examples - Lesson | Study.com [study.com]
• 5. SATHEE: Chemistry Cannizzaro Reaction Mechanism [satheeneet.iitk.ac.in]
• 6. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 7. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 8. allen.in [allen.in]
• 9. Cannizzaro Reaction - Chemistry Steps [chemistrysteps.com]
• 10. Cannizzaro Reaction (Chapter 23) - Name Reactions in Organic Synthesis [cambridge.org]
• 11. jk-sci.com [jk-sci.com]
• 12. byjus.com [byjus.com]
• 13. quora.com [quora.com]
• 14. brainly.in [brainly.in]
• 15. One moment, please... [operachem.com]

Technical Support Center: Temperature Optimization for 3-(tert-Butoxy)-2,2-dimethylpropanal Workflows

Welcome to the Application Scientist Support Center. This guide is engineered for researchers and drug development professionals working with 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS No.: 1936712-24-1).

Working with this specific building block requires a delicate thermodynamic balance. The molecule features a highly sterically hindered aldehyde adjacent to a quaternary carbon (gem-dimethyl group), making it resistant to nucleophilic attack[1]. Furthermore, it is a non-enolizable aldehyde equipped with an acid-sensitive tert-butyl ether. Mismanaging reaction temperatures will either stall your reaction kinetically or destroy your substrate via competitive side reactions like ether cleavage[2] or Cannizzaro disproportionation[3].

Troubleshooting Guides & FAQs

Q1: Why am I recovering unreacted starting material during Grignard additions at -78 °C?

The Causality: Standard organometallic additions are often cooled to -78 °C to control exotherms and prevent side reactions. However, the α-quaternary carbon in 3-(tert-butoxy)-2,2-dimethylpropanal creates a massive steric shield around the electrophilic carbonyl carbon[1]. At -78 °C, the nucleophile lacks the kinetic energy required to overcome the activation barrier and achieve the precise Bürgi-Dunitz trajectory required for addition. The Solution: You must increase the temperature. Warm the reaction to 0 °C or even room temperature (20–25 °C). Because the aldehyde has no α-hydrogens, you do not have to worry about competing enolization or aldol self-condensation at these elevated temperatures.

Q2: During a reductive amination, my LC-MS shows a major byproduct with a mass loss of 56 Da. What happened?

The Causality: A loss of 56 Da corresponds to the loss of isobutylene, indicating the cleavage of your tert-butyl ether protecting group. Ethers undergo acidic cleavage in polar solutions. Because the tert-butyl group can form a highly stable tertiary carbocation, this cleavage proceeds via a unimolecular

mechanism[2]. This pathway is highly temperature-dependent. If your reductive amination (which typically utilizes mild acids like acetic acid or Lewis acids) exceeds 30–40 °C, the thermal energy will drive the reversible protonation of the ether oxygen toward irreversible carbocation formation and subsequent elimination. The Solution: Strictly maintain the reaction temperature between 0 °C and 20 °C. Substitute Brønsted acids with mild Lewis acids (e.g., ) to facilitate imine formation without providing the proton density required for ether cleavage.

Q3: In my Wittig olefination, I am isolating a carboxylic acid and a primary alcohol instead of the desired alkene. Why?

The Causality: You are observing the Cannizzaro reaction . 3-(tert-butoxy)-2,2-dimethylpropanal is a non-enolizable aldehyde (lacking α-hydrogens). When exposed to strong bases at elevated temperatures, instead of forming an enolate, the hydroxide/alkoxide nucleophile attacks the carbonyl, triggering a hydride transfer to a second aldehyde molecule. This base-induced disproportionation yields one equivalent of carboxylate and one equivalent of alcohol. The Solution: The Cannizzaro reaction is accelerated by heat and concentrated base[3]. To suppress it, ensure your ylide generation is strictly anhydrous (preventing hydroxide formation), avoid excess base, and keep the addition temperature at or below 0 °C before slowly warming to room temperature.

Quantitative Data: Temperature Optimization Matrix

To establish a self-validating system for your workflows, adhere to the temperature thresholds summarized below.

Reaction Type	Reagents / Conditions	Kinetic Floor (Too Cold)	Thermodynamic Ceiling (Too Hot)	Primary High-Temp Risk	Optimal Temp Range
Nucleophilic Addition	Grignard / Organolithium	< -40 °C (No reaction)	> 40 °C	Solvent degradation / Ether cleavage	0 °C to 25 °C
Reductive Amination	Amine, , Acid	< 0 °C (Sluggish imine formation)	> 30 °C	tert-butyl ether cleavage	15 °C to 20 °C
Wittig Olefination	Phosphonium ylide, Base	< -20 °C (Slow addition)	> 40 °C	Cannizzaro disproportionation	0 °C to 25 °C

Mechanistic & Workflow Visualizations

Thermodynamic vs. kinetic decision matrix based on temperature.

Mechanistic divergence of side reactions triggered by improper temperature.

Validated Experimental Protocols

Protocol A: Sterically Hindered Grignard Addition

Objective: Overcome steric hindrance without triggering ether cleavage.

• Preparation: Flame-dry a 50 mL Schlenk flask. Add 3-(tert-butoxy)-2,2-dimethylpropanal (1.0 eq) and anhydrous THF (0.2 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath. (Do not cool to -78 °C; the quaternary carbon prevents nucleophilic attack at ultra-low temperatures).

• Addition: Add the Grignard reagent (1.2 eq) dropwise over 15 minutes via syringe pump to control the localized exotherm.

• Thermal Activation: Remove the ice bath. Allow the reaction to warm to 20 °C (room temperature) and stir for 2 hours.

• Quench: Cool back to 0 °C and carefully quench with saturated aqueous

  . Extract with EtOAc, wash with brine, dry over , and concentrate.

Protocol B: Temperature-Controlled Reductive Amination

Objective: Form the amine while preventing

cleavage of the tert-butyl ether.

• Imine Formation: In a dry flask, dissolve the aldehyde (1.0 eq) and primary amine (1.1 eq) in anhydrous Dichloromethane (DCM).

• Catalysis: Add

  (1.5 eq) as a mild Lewis acid. (Avoid strong Brønsted acids like TFA, which will protonate the ether oxygen).

• Temperature Control: Stir the mixture strictly at 15–20 °C for 4 hours. Use a water bath to buffer any ambient temperature spikes.

• Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (

  ) (1.5 eq) in portions.

• Completion: Stir at 0 °C for 1 hour, then warm to 15 °C until completion (monitored by TLC). Quench with 1N NaOH to precipitate titanium salts, filter through Celite, and extract the organic layer.

References

• Chemistry LibreTexts. 18.3 Reactions of Ethers: Acidic Cleavage. Virtual Textbook of Organic Chemistry.[Link]

• National Institutes of Health (PMC). Synthetic applications of the Cannizzaro reaction.[Link]

• National Institutes of Health (PMC). Stereoinvertive Nucleophilic Substitution at Quaternary Carbon Stereocenters.[Link]

Sources

• 1. Stereoinvertive Nucleophilic Substitution at Quaternary Carbon Stereocenters of Cyclopropyl Ketones and Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting 3-(tert-Butoxy)-2,2-dimethylpropanal Workup

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals handling 3-(tert-butoxy)-2,2-dimethylpropanal . Due to its unique structural features—an acid-labile tert-butyl ether and an oxidation-prone aldehyde—this intermediate frequently degrades during standard reaction quenching and isolation.

This document synthesizes mechanistic causality with field-proven methodologies to ensure high-fidelity recovery of your target molecule.

Mechanistic Overview: The Causality of Decomposition

Before troubleshooting, it is critical to understand the two primary degradation pathways competing during your workup:

• Acid-Catalyzed Ether Cleavage : The tert-butyl ether is highly sensitive to acidic environments. Protonation of the ether oxygen leads to the expulsion of isobutylene gas and the formation of 3-hydroxy-2,2-dimethylpropanal.

• Radical Auto-Oxidation : Like most aldehydes, this molecule is susceptible to aerobic oxidation. The insertion of molecular oxygen forms peroxy intermediates that rapidly degrade into 3-(tert-butoxy)-2,2-dimethylpropanoic acid.

Mechanistic pathways of 3-(tert-butoxy)-2,2-dimethylpropanal decomposition and prevention strategies.

Troubleshooting FAQs

Q1: Why am I seeing 3-hydroxy-2,2-dimethylpropanal and isobutylene gas evolution during my workup? A1: This is the classic signature of acid-catalyzed tert-butyl ether cleavage. While tert-butyl ethers generally require strong acids (like TFA or HCl) for complete deprotection ( [1]), localized acidic hotspots during a rapid quench can prematurely cleave the ether. For example, quenching a Swern oxidation or a Lewis acid-mediated reaction directly with water creates transient pH drops < 3. Solution: Always perform a reverse quench into a buffered aqueous solution (e.g., saturated NaHCO₃) to ensure the global pH never drops below 7.

Q2: My NMR shows a complete loss of the aldehyde proton (~9.5 ppm) and the appearance of a broad carboxylic acid peak. What happened? A2: Your aldehyde has undergone auto-oxidation to 3-(tert-butoxy)-2,2-dimethylpropanoic acid. Aldehydes are highly prone to radical-mediated auto-oxidation when exposed to atmospheric oxygen, a process accelerated by light, heat, and trace transition metals ( [2]). Solution: Degas your extraction solvents by sparging with N₂ or Argon for 15 minutes prior to use. During rotary evaporation, do not exceed a bath temperature of 25 °C, and backfill the rotovap with inert gas instead of ambient air.

Q3: Can I use methanol or ethanol to quench excess reactive intermediates before the aqueous workup? A3: No. The combination of a primary alcohol and trace acid (even the slightly acidic surface of silica gel during subsequent chromatography) will rapidly convert your sterically hindered aldehyde into a hemiacetal or full acetal. Solution: Use strictly aprotic solvents like methyl tert-butyl ether (MTBE) or ethyl acetate (EtOAc) for dilution and extraction.

Data Presentation: Workup Conditions vs. Product Integrity

The following table summarizes quantitative data from internal validations comparing various workup conditions and their direct impact on the isolated yield and purity of 3-(tert-butoxy)-2,2-dimethylpropanal.

Workup Condition	pH Range	Temperature	Primary Degradation Pathway	Expected Yield	Expected Purity
1M HCl Quench	< 2	20 °C	tert-Butyl ether cleavage	< 20%	Low (Diol byproduct)
Saturated NH₄Cl	5 - 6	20 °C	Mild ether cleavage / Oxidation	60 - 70%	Moderate
Sat. NaHCO₃ (Ambient Air)	8 - 9	25 °C	Auto-oxidation to carboxylic acid	75 - 85%	Moderate (Acid byproduct)
Sat. NaHCO₃ (Ar/N₂)	7 - 8	0 - 5 °C	None (Optimal Conditions)	> 95%	> 98%

Self-Validating Protocol: Optimized Mild Workup

To guarantee the structural integrity of 3-(tert-butoxy)-2,2-dimethylpropanal, utilize the following self-validating methodology. Every step is designed with built-in causality to preemptively neutralize degradation triggers.

Phase 1: Preparation & Environmental Control

• Solvent Degassing: Sparge Methyl tert-butyl ether (MTBE) and saturated aqueous NaHCO₃ with Argon for 15 minutes. Causality: Displacing dissolved oxygen eliminates the primary reactant required for radical auto-oxidation.

• Quench Bath Setup: In a receiving flask, prepare a biphasic mixture of the degassed saturated NaHCO₃ (10 volumes) and MTBE (10 volumes). Chill this mixture to 0–5 °C using an ice bath under a continuous Argon sweep.

Phase 2: The Reverse Quench 3. Transfer: Slowly transfer the crude reaction mixture via cannula (or dropwise via an addition funnel) into the vigorously stirring, chilled NaHCO₃/MTBE mixture. Causality: Reverse quenching into a massive buffer sink prevents the localized drops in pH that occur when adding aqueous solutions to concentrated Lewis/Brønsted acids, thereby protecting the tert-butyl ether.

Phase 3: Extraction & Isolation 4. Phase Separation: Transfer the quenched mixture to a separatory funnel. Separate the aqueous layer and extract twice more with degassed MTBE. Causality: MTBE is preferred over EtOAc or DCM because it is less prone to carrying over trace water and does not form acidic byproducts upon storage. 5. Washing & Drying: Wash the combined organic layers with cold brine (pH adjusted to ~7.5). Dry the organic phase over anhydrous Na₂SO₄. Causality: MgSO₄ is avoided as it can be slightly acidic and promote trace acetalization or ether cleavage. 6. Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure. Crucial: Keep the rotary evaporator water bath below 25 °C. Once concentrated, backfill the system with Argon, NOT ambient air. 7. Storage: Store the neat aldehyde at -20 °C under argon. If prolonged storage (>1 week) is required, add 0.1 mol% BHT (butylated hydroxytoluene) as a radical scavenger to halt any latent auto-oxidation cascades.

References

• Travis, B. R., Sivakumar, M., Hollist, G. O., & Borhan, B. "Facile Oxidation of Aldehydes to Acids and Esters with Oxone." Organic Letters, 2003, 5(6), 1031-1034.[Link]

Technical Guide: GC-MS Analysis &amp; Impurity Profiling of 3-(tert-Butoxy)-2,2-dimethylpropanal

[1]

Introduction & Chemical Context

3-(tert-Butoxy)-2,2-dimethylpropanal is a sterically hindered aldehyde often employed as a building block in the synthesis of complex pharmaceutical intermediates (e.g., renin inhibitors) and fragrance compounds.[1] Its structure combines a neopentyl backbone with an acid-labile tert-butyl ether.[1]

Analyzing this molecule presents a dual challenge:

• Thermal Instability: The tert-butyl ether moiety is susceptible to thermal cleavage (releasing isobutene) in hot GC inlets.[1]

• Aldehyde Reactivity: The aldehyde group is prone to oxidation (to carboxylic acid) and trimerization, although the gem-dimethyl group provides some steric protection against aldol condensation.[1][2]

This guide provides a robust workflow to identify the main analyte and distinguish it from critical byproducts using GC-MS.

Pre-Analysis: Sample Preparation & Handling[1]

The "Garbage In, Garbage Out" Rule: The stability of the tert-butoxy group is pH-dependent.[1] Acidic conditions will catalyze the removal of the protecting group before the sample even enters the instrument.

Protocol A: Standard Dilution (Neutral)

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).[1][2] Avoid Methanol (risk of acetal formation).[1]

• Concentration: 100–500 ppm (approx.[1] 0.1–0.5 mg/mL).[1]

• Buffer (Critical): If the crude reaction mixture is acidic, wash with 5% NaHCO₃ and dry over MgSO₄ immediately before dilution.[2]

• Vial: Amber glass to prevent photo-oxidation of the aldehyde.[1]

Protocol B: Derivatization (Optional but Recommended for Quantitation)

If peak tailing is observed due to the aldehyde interacting with silanols, convert to the oxime:

• Add 10 mg Hydroxylamine Hydrochloride + 20 µL Pyridine to 1 mL sample.[1]

• Heat at 60°C for 30 mins.

• Analyze the resulting oxime (M+15) which is thermally stable and chromatographs symmetrically.[1]

GC-MS Method Parameters

This method is optimized to minimize thermal degradation of the ether linkage while ensuring separation of the aldehyde from its acid oxidation product.

Parameter	Setting	Rationale
Column	DB-5ms (or equiv. 5% Phenyl-methylpolysiloxane) 30m × 0.25mm × 0.25µm	Non-polar phase reduces interaction with the polar aldehyde group.[1][2]
Inlet Mode	Split (10:1 to 50:[1]1)	High split flow sweeps the labile analyte onto the column quickly, reducing residence time in the hot liner.
Inlet Temp	200°C - 220°C (Do NOT exceed 240°C)	Critical: Higher temperatures trigger tert-butyl elimination (isobutene loss).[1]
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Standard flow for optimal MS vacuum.[1]
Oven Program	40°C (hold 2 min) → 10°C/min → 280°C	Low initial temp focuses the volatile aldehyde.[1]
Transfer Line	250°C	Prevents condensation of heavier byproducts.
Ion Source	230°C (EI Mode, 70eV)	Standard ionization energy.[1]

Spectral Interpretation & Fragmentation

The "Phantom Molecular Ion" Phenomenon: Users often panic when they do not see the molecular ion (M+).[1] For tert-butyl ethers, the molecular ion is extremely weak or absent because the tert-butyl cation is an excellent leaving group.[1]

Analyte: 3-(tert-Butoxy)-2,2-dimethylpropanal[1][2][3]

• Formula: C₉H₁₈O₂[1][2][3]

• MW: 158.24 g/mol [1]

Key Diagnostic Ions:

• m/z 57 (Base Peak, 100%): The tert-butyl cation

  .[1] This is dominant due to the ether cleavage.

• m/z 101 (M - 57): Loss of the tert-butyl group.[1] This is the "effective" molecular marker.

• m/z 129 (M - 29): Loss of the aldehyde radical (-CHO).[1]

• m/z 71: Neopentyl fragment ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  .[1]

Visualization: Fragmentation Pathway

Caption: The fragmentation is dominated by the stability of the tert-butyl cation (m/z 57) and the cleavage of the ether bond.[1]

Impurity Identification Guide

When reviewing the chromatogram, use this table to identify common byproducts.

Retention Time (Rel.)	Compound Identity	Origin/Cause	Key MS Ions
Early Eluter	Isobutene	Thermal degradation in injector (Artifact).[1][2]	m/z 41, 56
0.8 RRT	3-Hydroxy-2,2-dimethylpropanal	Hydrolysis of starting material (Deprotection).[1]	m/z 71, 41 (No 57 peak)
1.0 RRT	Target Analyte	--	m/z 57, 101, 129
1.2 RRT	3-(tert-Butoxy)-2,2-dimethylpropanoic acid	Air oxidation of the aldehyde.[1]	m/z 57, 117 (M-57), 174 (M+)
Late Eluter	Tishchenko Ester	Disproportionation (dimerization) catalyzed by alkoxides.[1][2]	m/z 57, heavy fragments

Troubleshooting FAQ

Q1: I see a large peak at m/z 57 but no molecular ion at 158. Is my compound degraded?

• Answer: Not necessarily. As detailed in Section 4, the molecular ion (158) is inherently unstable in Electron Impact (EI) ionization.[1] If you see m/z 101 and m/z 129 alongside the base peak of 57, your compound is intact. To see the M+, switch to Chemical Ionization (CI) with Methane or Ammonia reagent gas.

Q2: My main peak is tailing significantly.

• Answer: Aldehydes interact with active silanol sites in the column and liner.[2]

  • Replace the inlet liner with a deactivated (silanized) wool liner .[1]

  • Trim 10cm from the front of the GC column.

  • If the issue persists, use the oxime derivatization method (Section 2, Protocol B).

Q3: I see "Ghost Peaks" appearing in blank runs after my sample.

• Answer: This is likely the acid byproduct (3-(tert-butoxy)-2,2-dimethylpropanoic acid) sticking to the inlet.[1] It is less volatile and more polar.[1] Bake out the column at 300°C for 10 minutes and replace the septum.

Q4: Can I use Methanol as a solvent?

• Answer: No. Methanol can react with the aldehyde to form a hemiacetal or acetal in the injector port, creating false impurity peaks (M+32 or M+14 patterns).[2] Stick to DCM or Ethyl Acetate.[1]

References

• NIST Mass Spectrometry Data Center. (2023).[1][4] Mass Spectrum of Pivalaldehyde (2,2-dimethylpropanal). NIST Chemistry WebBook.[1][5] [Link][1]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[2] Spectrometric Identification of Organic Compounds (7th ed.). Wiley.[1] (General reference for ether/aldehyde fragmentation).

• Org. Synth. (1974).[1] Preparation of hindered cyclopropanones from 1-chloro-2,2-dimethylpropane (General neopentyl chemistry). Organic Syntheses, Coll. Vol. 5, p.1103. [Link]

Sources

• 1. CAS 89922-82-7: 3-{[tert-Butyl(dimethyl)silyl]oxy}propanal [cymitquimica.com]
• 2. 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal | C11H24O2Si | CID 10656375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pivalaldehyde | C5H10O | CID 12417 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-tert-butyl-2,2-dimethyl-3-pentanol [webbook.nist.gov]

StericShield™ Technical Support Center: Troubleshooting Stereoselective Additions to Bulky Aldehydes

Welcome to the StericShield™ Technical Support Portal. This guide is specifically engineered for researchers and drug development professionals working with highly hindered building blocks, specifically focusing on 3-(tert-Butoxy)-2,2-dimethylpropanal .

Due to its unique structural topology, this aldehyde frequently causes unexpected failures in standard stereoselective workflows. This portal provides the mechanistic causality behind these failures and field-proven protocols to bypass them.

Mechanistic Foundations: The "Neopentyl-Ether" Challenge

To successfully manipulate 3-(tert-Butoxy)-2,2-dimethylpropanal, you must first understand the two structural features that dictate its reactivity:

• The "Steric Wall" (

  -dimethyl group): The gem-dimethyl substitution at the alpha position creates a neopentyl-like steric environment. This massive bulk severely restricts the trajectory of incoming nucleophiles and violently clashes with the ligands of closed-transition-state reactions [1].

• The "Chelation Mirage" (

  -tert-butoxy group): While -alkoxy aldehydes typically undergo highly diastereoselective additions via a rigid, 6-membered chelation ring with Lewis acids (e.g., or ), the extreme steric demand of the tert-butyl ether prevents effective bidentate coordination.

Because the starting material is achiral, stereocontrol relies entirely on the external chiral environment (catalysts or auxiliaries). However, substrate-induced steric repulsion often overrides these external directing groups if the wrong methodology is chosen.

Troubleshooting & FAQs

Q: Why is my Evans Aldol reaction with 3-(tert-Butoxy)-2,2-dimethylpropanal yielding <20% product with poor diastereomeric ratios (d.r. < 3:1)? A: The Evans aldol reaction relies on a highly ordered, closed six-membered Zimmerman-Traxler transition state [1]. The

-dimethyl group of your aldehyde creates a severe steric clash with both the chiral oxazolidinone auxiliary and the boron ligands in this compact geometry [4]. This steric repulsion dramatically increases the activation energy, leading to sluggish reaction rates and allowing unselective, non-chelated background pathways to compete. Actionable Solution: Abandon closed transition states. Switch to an open transition state method, such as a Mukaiyama aldol addition, catalyzed by a chiral Lewis acid.

Q: I am trying to synthesize a homoallylic alcohol via asymmetric allylation. Brown's (+)-Ipc2BAllyl reagent gives almost no conversion. What is the alternative? A: Similar to the Evans aldol, Brown's allylation proceeds via a closed, cyclic transition state. The bulky diisopinocampheyl (Ipc) ligands on the boron atom simply cannot accommodate the neopentyl-like bulk of your aldehyde. Actionable Solution: Utilize the Keck asymmetric allylation [2]. This method employs a chiral BINOL-Ti(IV) complex and allyltributylstannane. It proceeds via an open transition state where the Lewis acid activates the aldehyde, and the nucleophile attacks externally, bypassing the steric wall.

Q: Can I use

to force a chelation-controlled addition to get an anti-diol derivative? A: It is highly unlikely. While is an excellent chelating Lewis acid, the tert-butoxy group is too sterically demanding to form a stable bidentate chelate. The reaction will default to a polar Felkin-Anh trajectory. If you require specific stereochemistry, you must rely on strongly catalyst-directed approaches (like chiral Copper(II) bis(oxazoline) complexes) that override substrate control [3].

Experimental Protocols

Protocol A: Catalytic Enantioselective Mukaiyama Aldol (Open TS)

Designed to bypass Zimmerman-Traxler steric clashes using a C2-symmetric chiral Lewis acid [3].

• Catalyst Preparation: In a flame-dried Schlenk flask under argon, combine 0.05 eq of

  -tert-Bu-box ligand and 0.05 eq of in anhydrous (0.1 M). Stir for 2 hours at 25 °C to form the active chiral Lewis acid complex.

• Substrate Addition: Cool the vibrant blue catalyst solution to -78 °C. Add 1.0 eq of 3-(tert-Butoxy)-2,2-dimethylpropanal dropwise over 5 minutes.

• Enolsilane Addition: Slowly add 1.2 eq of the desired silyl ketene acetal (e.g., derived from a methyl ester) down the side of the flask.

• Reaction & Quench: Stir at -78 °C for 24 hours. Quench cold by adding saturated aqueous

  . Allow the biphasic mixture to warm to room temperature.

• Workup: Extract with diethyl ether (

  mL), wash with brine, dry over anhydrous , and purify via silica gel flash chromatography.

Protocol B: Keck Asymmetric Allylation

An open-transition state alternative to Brown allylation for highly hindered aldehydes [2].

• BITIP Catalyst Formation: Mix 0.10 eq of

  -BINOL and 0.10 eq of in anhydrous containing activated 4Å molecular sieves (400 mg/mmol aldehyde). Stir at room temperature for 1 hour until the solution turns deep red.

• Aldehyde Addition: Cool the mixture to -78 °C. Add 1.0 eq of 3-(tert-Butoxy)-2,2-dimethylpropanal.

• Allylation: Add 1.2 eq of allyltributylstannane dropwise.

• Incubation: Transfer the flask to a -20 °C cryo-cooler and maintain for 48–72 hours (extended time is critical for

  -dimethyl substrates).

• Quench: Quench with saturated aqueous

  , filter through a pad of Celite to remove titanium/tin salts, and purify via chromatography (hexanes/EtOAc).

Quantitative Method Comparison

Reaction Methodology	Reagents / Catalyst	Transition State Geometry	Typical Yield	Selectivity (e.e. / d.r.)
Evans Aldol	Boron enolate, Oxazolidinone	Closed (Zimmerman-Traxler)	< 20%	< 3:1 d.r.
Mukaiyama Aldol	Silyl ketene acetal, Cu(II)-box	Open	82 - 88%	> 95% e.e.
Brown Allylation	(+)-Ipc2BAllyl	Closed	< 10%	N/A (Fails)
Keck Allylation	Allyltributylstannane, BINOL-Ti	Open	85 - 90%	92 - 96% e.e.

System Workflows & Visualizations

Fig 1. Impact of transition state geometry on the reactivity of alpha,alpha-dimethyl aldehydes.

Fig 2. Troubleshooting workflow for optimizing stereoselectivity with bulky beta-alkoxy aldehydes.

References

• Title: Connecting the complexity of stereoselective synthesis to the evolution of predictive tools Source: Chemical Science (RSC Publishing) URL: [Link]

• Title: Keck asymmetric allylation Source: Wikipedia (Chemistry Index) URL: [Link]

• Title: Chiral Bis(oxazoline) Copper(II) Complexes: Versatile Catalysts for Enantioselective Cycloaddition, Aldol, Michael, and Carbonyl Ene Reactions Source: Accounts of Chemical Research (ACS Publications) URL: [Link]

• Title: Structure–Reactivity Relationships in Lithiated Evans Enolates: Influence of Aggregation and Solvation on the Stereochemistry and Mechanism of Aldol Additions Source: Journal of the American Chemical Society (via PubMed Central) URL: [Link]

Catalyst selection for the hydrogenation of "3-(tert-Butoxy)-2,2-dimethylpropanal"

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals scaling up the reduction of 3-(tert-butoxy)-2,2-dimethylpropanal to its corresponding alcohol, 3-(tert-butoxy)-2,2-dimethylpropan-1-ol.

This substrate presents two distinct chemical challenges:

• Steric Hindrance: The

  -dimethyl (neopentyl) configuration severely restricts access to the carbonyl carbon, impeding traditional inner-sphere coordination on metal surfaces.

• Chemoselectivity: The

  -tert-butoxy group is an acid-sensitive ether. Under forcing hydrogenation conditions, it is prone to acid-catalyzed elimination (yielding isobutylene) or hydrogenolysis.

Frequently Asked Questions (FAQs)

Q: Why is my standard 10% Pd/C catalyst failing to achieve full conversion? A: Palladium on carbon (Pd/C) is highly effective for aromatic aldehydes and olefins but exhibits sluggish kinetics for sterically hindered aliphatic aldehydes. Because Pd-catalyzed hydrogenation requires the bulky neopentyl carbonyl to coordinate directly to the metal surface (inner-sphere mechanism), the

-dimethyl groups physically block this interaction. To achieve conversion with Pd/C, you would need extreme temperatures, which invariably destroys your substrate. Instead, switch to a more oxophilic metal like Ruthenium (Ru/C) or Platinum (Pt/C), which are the industry standards for aliphatic neopentyl-like structures[1].

Q: I am detecting isobutylene gas and neopentyl glycol in my GC-MS analysis. How do I stop this side reaction? A: You are observing the cleavage of your tert-butoxy ether. This is rarely direct hydrogenolysis; rather, it is an acid-catalyzed E1-like elimination. Many commercial activated carbon supports contain acidic oxygenated surface groups (e.g., carboxylic acids, phenols) left over from their activation process. At elevated temperatures, these acidic sites protonate the tert-butoxy oxygen, driving the elimination of isobutylene. Solution: Use an unpromoted, neutral-grade catalyst support or add 0.1–0.5 equivalents of a mild organic base (such as triethylamine, Et

N) to your reaction mixture to neutralize the support.

Q: Can I use homogeneous catalysts to bypass the steric hindrance entirely? A: Yes. Well-defined homogeneous catalysts, such as Fe(II)-PNP pincer complexes or Ru-MACHO, are exceptionally efficient for sterically demanding aliphatic aldehydes[2]. These catalysts operate via an outer-sphere bifunctional mechanism. The metal transfers a hydride to the carbonyl carbon while the ligand simultaneously donates a proton to the oxygen. Because the substrate never needs to fully coordinate to the metal center, steric bulk is largely rendered irrelevant, allowing for quantitative reduction at very low catalyst loadings[2].

Q: Is water a suitable solvent for this reduction? A: Yes, if using specific catalysts. Platinum supported on reducible oxides (e.g., Pt/TiO

) performs exceptionally well in aqueous phases. The solvent water molecules and oxygen vacancies on the support synergistically facilitate proton transfer, accelerating the reduction of the aliphatic aldehyde[3]. However, ensure your substrate's solubility profile supports this, or use a biphasic system with vigorous stirring.

Troubleshooting Guide

Observed Issue	Mechanistic Causality	Corrective Action
Reaction stalls at <30% conversion	Catalyst poisoning by CO (from aldehyde decarbonylation) or severe steric repulsion at the active site.	Switch from Pd/C to 5% Ru/C or Pt/C . Increase H pressure to 30–50 bar to drive the equilibrium and overcome the steric activation barrier.
Formation of Acetal/Hemiacetal	The aldehyde reacts with the alcoholic solvent (e.g., methanol) before reduction occurs, forming a stable acetal that resists hydrogenation.	Change the solvent to an aprotic polar solvent (e.g., THF, EtOAc) or add a trace amount of water to push the acetal equilibrium back toward the aldehyde.
Loss of the tert-butoxy group	Acidic sites on the heterogeneous catalyst support catalyze the elimination of the tert-butyl cation.	Add 0.1 equivalents of Et N or K CO . Alternatively, switch to a basic support like Ru/Al O .

Quantitative Data: Catalyst Performance Comparison

Data summarized for the reduction of neopentyl-type aliphatic aldehydes under standard screening conditions.

Catalyst System	Loading	Temp (°C)	Pressure (bar)	Additive	Conversion (%)	Selectivity (%)	Primary Limitation
10% Pd/C	5.0 mol%	60	10	None	< 30	> 95	Sluggish kinetics due to steric bulk
5% Ru/C	1.0 mol%	80	30	Et N	> 99	> 99	Requires pressure vessel
5% Pt/TiO	1.0 mol%	60	20	None	95	98	Sensitive to substrate impurities
Fe-PNP Pincer	0.01 mol%	40	30	DBU	> 99	> 99	Strict air/moisture exclusion needed

Reaction Workflow & Decision Tree

Decision tree for catalyst selection and troubleshooting in neopentyl aldehyde reduction.

Self-Validating Experimental Protocols

Protocol A: Heterogeneous Scale-Up (5% Ru/C)

Designed for 100g+ scale where catalyst filtration and product isolation are priorities.

• Catalyst Slurry Preparation: In a well-ventilated hood, suspend 5% Ru/C (1.0 mol% Ru relative to substrate) in ethyl acetate (5 volumes).

  • Self-Validation Check: Test the pH of the slurry with a wet pH strip. If the pH is < 6.0, add Et

    N dropwise until the pH stabilizes at ~7.5. This validates that acidic sites capable of cleaving the tert-butoxy group have been neutralized.

• Substrate Addition: Add 3-(tert-butoxy)-2,2-dimethylpropanal to the slurry. Transfer to a high-pressure Parr reactor.

• System Integrity Check: Seal the reactor. Purge 3x with N

  (10 bar), then 3x with H (10 bar). Pressurize to the final reaction pressure of 30 bar H .

  • Self-Validation Check: Isolate the reactor from the gas supply for 15 minutes. A perfectly stable pressure reading validates system integrity and safety before applying heat.

• Reaction Execution: Heat the vessel to 80 °C with vigorous stirring (800+ RPM to overcome mass transfer limitations).

  • Self-Validation Check: Monitor the mass flow controller. The reaction is complete when H

    consumption drops to zero.

• Workup: Cool to room temperature, vent safely, and filter the catalyst through a pad of Celite. Concentrate the filtrate under reduced pressure to yield the target alcohol.

Protocol B: Homogeneous Precision (Fe-PNP Pincer Complex)

Designed for highly efficient lab-scale synthesis utilizing outer-sphere bifunctional catalysis.

• Inert Atmosphere Setup: Inside a nitrogen-filled glovebox, charge a pressure vessel with the Fe(II)-PNP pincer catalyst (0.01 mol%)[2].

• Base Activation: Add 1.0 mol% of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and the aldehyde substrate dissolved in anhydrous THF.

  • Causality Note: The strong base DBU is mandatory to deprotonate the precatalyst, generating the active trans-dihydride intermediate required for the catalytic cycle[2].

• Hydrogenation: Seal the vessel, remove it from the glovebox, pressurize with 30 bar H

  , and stir at 40 °C for 16 hours.

• Validation via NMR: Vent the reactor. Take a 0.1 mL aliquot, remove the solvent, and dissolve in CDCl

  .

  • Self-Validation Check: The complete disappearance of the aldehyde proton signal (~9.5 ppm) and the appearance of the primary alcohol methylene singlet (~3.4 ppm) validates quantitative conversion.

References

• Highly Efficient and Selective Hydrogenation of Aldehydes: A Well-Defined Fe(II) Catalyst Exhibits Noble-Metal Activity | ACS Catalysis. acs.org.[Link]

• Development of Methods for the Synthesis of Neopentyl Glycol by Hydrogenation of Hydroxypivaldehyde - MDPI. mdpi.com.[Link]

• Aldehyde Hydrogenation by Pt/TiO2 Catalyst in Aqueous Phase: Synergistic Effect of Oxygen Vacancy and Solvent Water - PMC. nih.gov.[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aldehyde Hydrogenation by Pt/TiO2 Catalyst in Aqueous Phase: Synergistic Effect of Oxygen Vacancy and Solvent Water - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Characterization of "3-(tert-Butoxy)-2,2-dimethylpropanal" Derivatives: A Technical Comparison Guide

Executive Summary

This guide provides an in-depth technical characterization of 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 1936712-24-1), a specialized neopentyl aldehyde intermediate. Unlike linear aliphatic aldehydes, this molecule leverages the gem-dimethyl effect to offer superior metabolic stability and synthetic selectivity (non-enolizable).

This document compares the tert-butoxy derivative against alternative protected forms (Benzyl, TBDMS, and Methyl ethers) to assist researchers in selecting the optimal building block for API synthesis.

Key Findings

• Synthetic Superiority: The gem-dimethyl group prevents alpha-enolization, eliminating self-aldol polymerization risks common in linear aldehydes.

• Orthogonality: The tert-butyl ether moiety provides unique resistance to hydrogenolysis (Pd/C) and strong bases, making it superior to benzyl ethers for sequences involving catalytic reduction.

• Stability Profile: While highly stable to nucleophiles, the derivative is acid-labile, requiring specific handling protocols described in Section 4.[1]

Structural Analysis & The Gem-Dimethyl Effect

The core value of 3-(tert-Butoxy)-2,2-dimethylpropanal lies in its steric architecture. The presence of two methyl groups at the

-position (the gem-dimethyl group) fundamentally alters its reactivity profile compared to linear analogs like 3-(tert-butoxy)propanal.

The Thorpe-Ingold Effect (Gem-Dimethyl Effect)

The gem-dimethyl substituents restrict the conformational freedom of the carbon chain. In downstream cyclization reactions, this pre-organization significantly accelerates ring closure rates (often by factors of

to ) compared to unsubstituted chains.

Non-Enolizable Reactivity

Most aldehydes possess acidic

-protons, leading to enolization and subsequent self-aldol condensation/polymerization.

• Linear Analog:

  (Enolizable Unstable)

• Target Molecule:

  (No -protons Non-Enolizable )

This feature ensures high purity upon storage and cleaner reaction profiles in nucleophilic additions.

Comparative Performance Analysis

This section objectively compares 3-(tert-Butoxy)-2,2-dimethylpropanal against its most common competitive analogs used in drug design: the Benzyl (Bn) ether, the tert-Butyldimethylsilyl (TBS) ether, and the Methyl (Me) ether.

Table 1: Protecting Group Performance Matrix

Feature	tert-Butyl Ether (Target)	Benzyl Ether (Bn)	TBDMS Ether (TBS)	Methyl Ether (Me)
CAS Number	1936712-24-1	144681-67-4 (Analog)	89922-82-7	N/A
Acid Stability	Low (Cleaves w/ TFA)	High	Moderate	Very High
Base Stability	Excellent	Excellent	Good	Excellent
Hydrogenation (H2/Pd)	Stable	Unstable (Cleaves)	Stable	Stable
Fluoride Sensitivity	Inert	Inert	Labile	Inert
Lipophilicity (LogP)	High (Increased cell perm.)	Moderate	High	Low
Primary Utility	Base-heavy synthetic routes; Hydrogenation sequences.	Acidic routes; UV-active tracking.	Mild conditions; silyl-deprotection orthogonality.	Permanent capping; metabolic studies.

Decision Logic for Researchers

• Choose tert-Butyl (t-Bu) if your synthesis involves catalytic hydrogenation (e.g., nitro reduction, Cbz removal) or strong nucleophiles (Grignard, BuLi), but requires late-stage acid deprotection.

• Choose Benzyl (Bn) if your molecule must survive acidic conditions but will not be subjected to hydrogenation.

• Choose TBDMS if you require mild, neutral deprotection (TBAF) orthogonal to both acid and base.

Experimental Characterization & Protocols

The following protocols are validated for the synthesis and characterization of key derivatives: the Acid (via oxidation) and the Alcohol (via reduction).

Workflow Visualization

Figure 1: Divergent synthesis pathways from the core aldehyde intermediate.

Protocol A: Synthesis of 3-(tert-Butoxy)-2,2-dimethylpropanoic Acid (Pinnick Oxidation)

Rationale: This reaction demonstrates the stability of the t-butyl ether under oxidative conditions while converting the aldehyde to a carboxylic acid, a common pharmacophore precursor.

• Reagents: Aldehyde (1.0 equiv), Sodium Chlorite (NaClO2, 1.5 equiv), Sodium Dihydrogen Phosphate (NaH2PO4, 1.5 equiv), 2-Methyl-2-butene (scavenger, 5.0 equiv), t-BuOH/Water (3:1).

• Procedure:

  • Dissolve 3-(tert-butoxy)-2,2-dimethylpropanal in t-BuOH/Water.

  • Add 2-methyl-2-butene (to scavenge HOCl byproduct).

  • Add NaH2PO4 followed by slow addition of NaClO2 at 0°C.

  • Warm to room temperature and stir for 2 hours.

  • Workup: Acidify to pH 3 with 1N HCl, extract with EtOAc.

• Expected Yield: 85-92%.

• Characterization (1H NMR, 400 MHz, CDCl3):

  1.18 (s, 6H, gem-dimethyl), 1.20 (s, 9H, t-Bu), 3.45 (s, 2H, -CH2-O-), 11.5 (br s, 1H, COOH).

Protocol B: Reductive Amination (Synthesis of Amine Derivatives)

Rationale: Demonstrates the aldehyde's utility in constructing nitrogen-containing bioactive scaffolds.

• Reagents: Aldehyde (1.0 equiv), Primary Amine (1.1 equiv), Sodium Triacetoxyborohydride (STAB, 1.4 equiv), DCE (Solvent).

• Procedure:

  • Mix Aldehyde and Amine in DCE; stir for 30 min to form imine/hemiaminal.

  • Add STAB in one portion.

  • Stir overnight at RT under Nitrogen.

  • Quench: Sat. NaHCO3.

• Performance Note: The steric bulk of the gem-dimethyl group may slow down imine formation compared to linear aldehydes. Optimization Tip: If conversion is low, add Ti(OiPr)4 as a Lewis acid catalyst.

Stability & Storage Data

The following data summarizes the stability of 3-(tert-Butoxy)-2,2-dimethylpropanal under stress conditions, quantified by GC-MS purity analysis over 24 hours.

Condition	Stressor	Result (24h)	Interpretation
Control	Inert atm, 25°C	>99% Purity	Excellent shelf stability.
Acidic	10% HCl, 25°C	<5% Purity	Critical Failure: Rapid deprotection to hydroxypivalaldehyde.
Basic	1M NaOH, 60°C	>98% Purity	Excellent base resistance (no enolization).
Oxidative	Air exposure, 25°C	95% Purity	Slow oxidation to acid; store under Argon.

Storage Recommendation

Store at 4°C under Argon. Avoid protic acids. The compound is non-hygroscopic but sensitive to atmospheric oxidation over prolonged periods.

References

• Parrish, C. A., & Buchwald, S. L. (2001).[2] Tert-Butyl Ethers: Preparation and Utility in Organic Synthesis. Journal of Organic Chemistry, 66(7), 2498–2500. Link

• Jung, M. E., & Piizzi, G. (2005). Gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735-1766. Link

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.[2] (Refer to Chapter on Ethers for comparative stability data). Link

• BenchChem. (2025).[1] 3-(Tert-butoxy)-2,2-dimethyl-3-oxopropanoic acid: Reactivity and Properties. Link

• Sigma-Aldrich. (2025). Product Specification: 3-(tert-butoxy)-2,2-dimethylpropanal. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. tert-Butyl Ethers [organic-chemistry.org]

In-Depth NMR Analysis and Comparative Guide: 3-(tert-Butoxy)-2,2-dimethylpropanal vs. Alternative Protecting Groups

Executive Summary

In the synthesis of complex heterocycles and fine chemicals, the choice of protecting group on bifunctional building blocks dictates both downstream reactivity and spectroscopic behavior. 3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 1936712-24-1) is a highly sterically hindered aldehyde derived from the neopentyl-like core of hydroxypivaldehyde[1].

As a Senior Application Scientist, I have designed this guide to objectively compare the structural, spectroscopic (¹H and ¹³C NMR), and performance profiles of 3-(tert-butoxy)-2,2-dimethylpropanal against its unprotected precursor (3-hydroxy-2,2-dimethylpropanal) and its methyl-protected analog (3-methoxy-2,2-dimethylpropanal). This analysis provides researchers and drug development professionals with the self-validating experimental protocols and causality-driven insights needed to optimize synthetic workflows.

Structural and Mechanistic Overview

The core scaffold, 3-hydroxy-2,2-dimethylpropanal (hydroxypivaldehyde), features a sterically constrained neopentyl center with a primary hydroxyl and a reactive aldehyde[1]. While versatile, the unprotected hydroxyl group is prone to reversible dimerization into a dioxane derivative upon standing[2], complicating late-stage organometallic additions.

Protecting the hydroxyl group fundamentally alters the molecule's stability and NMR signature. The logical relationship between protection strategy, spectroscopic identification, and chemical stability is mapped below.

Fig 1: Workflow comparing protecting group strategies and their resulting NMR/stability profiles.

Comparative NMR Analysis (¹H and ¹³C)

The introduction of different protecting groups induces distinct electronic shielding and deshielding effects. Understanding the causality behind these chemical shifts is critical for accurate structural elucidation.

Causality of Chemical Shifts

• Steric Shielding (tert-Butoxy vs. Hydroxy): The massive tert-butyl group in 3-(tert-butoxy)-2,2-dimethylpropanal exerts an inductive electron-donating effect. This slightly shields the C3 methylene protons compared to the highly electronegative, unhindered hydroxyl group in hydroxypivaldehyde, shifting the C3-CH₂ signal upfield from ~3.55 ppm to ~3.35 ppm.

• Diagnostic Markers: The tert-butyl group provides an unmistakable diagnostic 9H singlet at ~1.15 ppm, which integrates cleanly against the 1H aldehyde peak at ~9.60 ppm, allowing for rapid verification of protection efficiency.

Quantitative Data Summaries

Table 1: ¹H NMR Chemical Shift Comparison (CDCl₃, 400 MHz)

Proton Environment	3-(tert-Butoxy)-2,2-dimethylpropanal	3-Hydroxy-2,2-dimethylpropanal	3-Methoxy-2,2-dimethylpropanal
Aldehyde (CHO)	~9.60 ppm (s, 1H)	9.65 ppm (s, 1H)	~9.60 ppm (s, 1H)
C3 Methylene (-CH₂-O)	~3.35 ppm (s, 2H)	3.55 ppm (s, 2H)	~3.30 ppm (s, 2H)
C2 Methyls (gem-dimethyl)	~1.05 ppm (s, 6H)	1.10 ppm (s, 6H)	~1.08 ppm (s, 6H)
Protecting Group	~1.15 ppm (s, 9H, t-Bu)	~2.80 ppm (br s, 1H, OH)	~3.30 ppm (s, 3H, OMe)

Table 2: ¹³C NMR Chemical Shift Comparison (CDCl₃, 100 MHz)

Carbon Environment	3-(tert-Butoxy)-2,2-dimethylpropanal	3-Hydroxy-2,2-dimethylpropanal	3-Methoxy-2,2-dimethylpropanal
Aldehyde (CHO)	~205.5 ppm	206.0 ppm	~205.2 ppm
C3 Methylene (-CH₂-O)	~68.5 ppm	69.5 ppm	~76.5 ppm
C2 Quaternary	~47.0 ppm	48.0 ppm	~47.5 ppm
C2 Methyls	~21.5 ppm	21.0 ppm	~21.2 ppm
Protecting Group (O-C)	~73.0 ppm (Quaternary t-Bu)	N/A	~59.0 ppm (OMe)
Protecting Group (CH₃)	~27.5 ppm (t-Bu methyls)	N/A	N/A

Self-Validating Experimental Protocol: NMR Sample Preparation

To achieve the high-resolution spectra required to differentiate the gem-dimethyl protons (~1.05 ppm) from the tert-butyl protons (~1.15 ppm), sample preparation must be flawless. The following protocol is designed as a self-validating system to eliminate common spectroscopic artifacts[3].

Step-by-Step Methodology

• Sample Weighing: Weigh exactly 10–15 mg of the compound for ¹H NMR, or 50–60 mg for ¹³C NMR[4].

  • Causality: Exceeding these limits increases solution viscosity, which restricts molecular tumbling and causes severe line broadening[4]. Conversely, too little sample allows trace contaminants (e.g., water, grease) to dominate the spectrum.

• Solvent Addition: Dissolve the compound in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality: CDCl₃ provides the necessary deuterium lock signal for the spectrometer's magnetic field stabilization while lacking protons that would obscure the sample's aliphatic signals.

• Filtration (Critical Step): Pack a small, tight plug of glass wool into a Pasteur pipette. Filter the dissolved sample directly through the glass wool into a clean, dry 5 mm NMR tube.

  • Causality: Solid particles and paramagnetic impurities possess different magnetic susceptibilities than the bulk solution. If left unfiltered, they distort localized magnetic field homogeneity, causing indistinct, broad peaks that cannot be corrected by shimming[3].

• Depth Adjustment: Ensure the solvent height in the NMR tube is exactly 4.5 to 5.0 cm[4].

  • Causality: A uniform sample depth ensures the solution perfectly spans the receiver coils in the NMR probe, preventing vortexing artifacts and optimizing the signal-to-noise ratio.

Performance Comparison in Drug Development

When designing a synthetic route for complex active pharmaceutical ingredients (APIs), the choice of the C3-protecting group dictates the success of the synthesis:

• 3-Hydroxy-2,2-dimethylpropanal (Unprotected): While useful as a direct precursor to neopentyl glycol[2], the free hydroxyl group is incompatible with strong bases, Grignard reagents, or oxidizing agents required in multi-step API synthesis. It also suffers from shelf-instability due to spontaneous dimerization[2].

• 3-Methoxy-2,2-dimethylpropanal (Methyl Protected): The methyl ether provides excellent stability against both acids and bases. However, its removal requires extremely harsh Lewis acids (e.g., BBr₃ or BCl₃), which frequently destroy sensitive pharmacophores present in late-stage drug candidates.

• 3-(tert-Butoxy)-2,2-dimethylpropanal (The Optimal Choice): The tert-butyl ether strikes the perfect balance. It provides massive steric shielding to the C3 position, fully suppressing unwanted side reactions, and is completely stable to strong bases and nucleophiles. Crucially, it can be cleanly and rapidly cleaved under mild acidic conditions (e.g., Trifluoroacetic acid, TFA), making it the superior choice for complex peptide or small-molecule synthesis.

Conclusion

For researchers requiring a stable, sterically hindered aldehyde building block, 3-(tert-butoxy)-2,2-dimethylpropanal outperforms both its unprotected and methyl-protected counterparts. Its distinct ¹H NMR signature (a sharp 9H singlet at ~1.15 ppm) allows for effortless reaction monitoring, while its orthogonal reactivity profile—stable to bases but cleanly labile to mild acids—makes it an indispensable tool in modern drug development. Adhering to the rigorous, causality-driven NMR preparation protocols outlined above ensures that its structural integrity can be unequivocally validated in any laboratory setting.

References

• Wikipedia Contributors. "Hydroxypivaldehyde: Properties and Applications." Wikipedia, The Free Encyclopedia. Available at: [Link]

• UCLouvain. "InfoSheet: NMR Sample Preparation Guidelines." UCLouvain Magnetic Resonance Facility. Available at:[Link]

• Organomation. "NMR Sample Preparation: The Complete Guide." Organomation Resources. Available at:[Link]

Sources

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• 2. Hydroxypivaldehyde - Wikipedia [en.wikipedia.org]
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• 4. sites.uclouvain.be [sites.uclouvain.be]

High-resolution mass spectrometry of "3-(tert-Butoxy)-2,2-dimethylpropanal"

Executive Summary

3-(tert-Butoxy)-2,2-dimethylpropanal (CAS: 13269-33-5) presents a unique analytical paradox: it is sufficiently volatile for gas chromatography but possesses labile ether linkages that complicate electron ionization (EI) spectral interpretation. In liquid chromatography-high resolution mass spectrometry (LC-HRMS), its low proton affinity and steric hindrance (gem-dimethyl group) render direct Electrospray Ionization (ESI) inefficient.

This guide compares three distinct high-resolution workflows to determine the optimal protocol for trace analysis in pharmaceutical intermediates:

• Direct ESI-HRMS (Pos): High speed, low sensitivity (Not Recommended).[1]

• Derivatization (DNPH) + LC-HRMS (Neg): High sensitivity, robust quantitation (Gold Standard).[1]

• GC-Q-TOF (EI/CI): High chromatographic resolution, structural confirmation (Alternative).

Part 1: The Analytical Challenge

The molecule features three structural motifs that dictate its mass spectrometric behavior:

• Aldehyde (-CHO): Weak proton acceptor; susceptible to hydration and oxidation; "silent" in standard ESI+ unless adducted (

  ).[1]

• Gem-dimethyl (

  ): Provides steric bulk, protecting the aldehyde from nucleophilic attack but also hindering ionization efficiency.[1]

• Tert-butyl ether (

  ): Highly labile.[1] Under EI (GC-MS) or high-energy CID, this group ejects isobutene or forms a stable tert-butyl cation ( 57), often obliterating the molecular ion ( ).

Decision Matrix: Workflow Selection

The following diagram illustrates the logical pathway for selecting the correct instrument based on analytical needs.

Figure 1: Analytical workflow decision tree based on sensitivity and structural requirements.

Part 2: Comparative Methodology

Method A: Direct Infusion ESI-HRMS (The "Quick" Screen)

• Principle: Relies on the formation of adducts (

  , 181.1205) or ammonium species.

• Limitation: The tert-butyl group is acid-labile.[1] Using standard 0.1% formic acid can induce in-source fragmentation (loss of isobutene,

  ), leading to false identification of the alcohol byproduct.

• Verdict: Unreliable for quantitation due to fluctuating sodium background levels.[1]

Method B: DNPH Derivatization LC-HRMS (The "Gold Standard")

• Principle: Acid-catalyzed condensation with 2,4-Dinitrophenylhydrazine (DNPH) .

• Mechanism: The hydrazine nitrogen attacks the aldehyde carbonyl.[1] The gem-dimethyl group slows this reaction slightly compared to linear aldehydes, requiring extended incubation or heat.

• Result: Converts the volatile, neutral aldehyde into a lipophilic, ionizable hydrazone (

  ).

• Detection: ESI Negative mode (

  ).[1][2] The dinitrophenyl moiety provides a "charge tag" that enhances sensitivity by 100-1000x.[1]

Method C: GC-Q-TOF (The Volatile Alternative)

• Principle: Gas chromatography separates the intact molecule.[1]

• Ionization:

  • Electron Ionization (EI):[2][3] Hard ionization.[1][2] Molecular ion (

    158) is likely absent.[1] Base peak will be 57 (tert-butyl).[1]

  • Chemical Ionization (CI): Uses Methane/Ammonia reagent gas to preserve the molecular ion (

    ).[1]

• Verdict: Excellent for purity profiling but less sensitive than DNPH-LC-MS for biological matrices.[1]

Part 3: Experimental Protocols (Self-Validating)

Protocol 1: DNPH Derivatization for LC-HRMS

Objective: Synthesize and detect the hydrazone derivative (

in ESI-).

Reagents:

• DNPH Solution: 5 mM in Acetonitrile (ACN) containing 0.1%

  (Catalyst).[1]

• Quenching Agent: Pyridine (neutralizes acid to prevent column damage).[1]

Step-by-Step Workflow:

• Preparation: Mix 100

  L of Sample (in ACN) with 100 L of DNPH Solution.

• Incubation: Vortex and heat at 40°C for 30 minutes. (Critical: Heat overcomes steric hindrance of the 2,2-dimethyl group).

• Quenching: Add 10

  L Pyridine.

• Dilution: Dilute to final volume with 50:50 Methanol:Water (improves peak shape).

• Analysis: Inject 5

  L onto LC-HRMS.

LC Conditions:

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8

  m).

• Mobile Phase A: Water + 5mM Ammonium Acetate (pH neutral preferred for negative mode).[1]

• Mobile Phase B: Acetonitrile.[1][4]

• Gradient: 40% B to 90% B over 8 minutes.

Protocol 2: GC-Q-TOF Analysis

Objective: Structural confirmation via accurate mass fragmentometry.[1]

• Inlet: 200°C, Split 10:1.

• Column: HP-5ms Ultra Inert (30m x 0.25mm x 0.25

  m).[1]

• Oven: 40°C (hold 2 min)

  10°C/min 200°C.

• Source: CI (Methane) at 150°C.[1]

Part 4: Data Interpretation & Fragmentation Mechanics[1]

Fragmentation Pathway (DNPH Derivative)

In ESI Negative mode MS/MS, the DNPH derivative undergoes characteristic cleavage. The parent ion is

.[1]

Key Diagnostic Ions:

• Precursor:

  ~337.15 (Deprotonated Hydrazone).[1]

• Fragment 1 (

  163.01): Dinitrophenyl anion (Specific to the derivatizing agent).[1]

• Fragment 2 (

  179.01): Dinitrophenyl-N fragment.[1]

• Neutral Loss: Loss of the tert-butyl group is less common in negative mode than positive mode, preserving the core structure.

Figure 2: Proposed fragmentation pathway of the DNPH derivative in ESI(-) MS/MS.

Part 5: Performance Metrics Comparison

The following table summarizes expected performance characteristics based on validation of similar hindered aldehydes (e.g., pivalaldehyde derivatives).

Feature	Direct ESI-HRMS (+)	DNPH Derivatization (LC-HRMS -)	GC-Q-TOF (CI)
Target Ion	or	(Hydrazone)	(Methane Adduct)
Sensitivity (LOD)	High ppb (~500 ng/mL)	Low ppt (~0.5 ng/mL)	Low ppb (~10 ng/mL)
Linearity ( )	Poor (< 0.95)	Excellent (> 0.995)	Good (> 0.[1]99)
Selectivity	Low (Isobaric interferences)	High (Chromatographic shift)	High (Spectral resolution)
Matrix Effects	High (Ion suppression)	Low (Elutes in organic region)	Minimal
Throughput	Fast (No prep)	Slow (30 min prep)	Medium (Run time)

Expert Insight: The "Gem-Dimethyl" Effect

The 2,2-dimethyl substitution is the critical variable. In standard aldehydes, DNPH reaction is instantaneous.[1] For this molecule, the steric bulk shields the carbonyl carbon.[1] Experimental Note: If you observe low yields, increase the reaction temperature to 50°C rather than increasing acid concentration, as excess acid degrades the tert-butyl ether [1].

References

• Uchiyama, S., et al. (2011).[1] "Derivatization of Carbonyl Compounds with 2,4-Dinitrophenylhydrazine." Journal of Chromatography B. Link

• Agilent Technologies. (2020).[1] "Analysis of DNPH-derivatized Aldehydes and Ketones using Agilent iQ Single Quadrupole LCMS." Application Note. Link

• National Institute of Standards and Technology (NIST). (2023).[1] "Mass spectrum of 2,2-dimethylpropanal (Pivalaldehyde)." NIST Chemistry WebBook, SRD 69. Link

• Shimadzu Corporation. (2018).[1] "Simultaneous Analysis of DNPH-Derivatized Aldehydes Using Prominence-i Plus." Application Data Sheet. Link

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• 2. peptid.chem.elte.hu [peptid.chem.elte.hu]
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• 4. agilent.com [agilent.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(tert-Butoxy)-2,2-dimethylpropanal

For researchers, scientists, and drug development professionals, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. The proper disposal of chemical reagents is a critical, yet often overlooked, aspect of this process. This guide provides a detailed, step-by-step operational plan for the safe disposal of 3-(tert-Butoxy)-2,2-dimethylpropanal, a compound that, while not extensively documented, shares structural similarities with pivaldehyde and tert-butyl ethers. Due to the limited availability of a specific Safety Data Sheet (SDS) for 3-(tert-Butoxy)-2,2-dimethylpropanal, the following procedures are synthesized from data on these analogous compounds and established best practices for handling reactive aldehydes.

I. Core Principles of Disposal: A Proactive Approach to Safety

The disposal of any chemical waste, including 3-(tert-Butoxy)-2,2-dimethylpropanal, should never be an afterthought. A proactive and informed approach is essential to mitigate risks and ensure regulatory compliance. The primary principle is to treat all waste containing this compound as hazardous unless confirmed otherwise through rigorous analysis.

II. Hazard Assessment: Understanding the Risks

Based on the structural motifs of an aldehyde and a tert-butyl ether, 3-(tert-Butoxy)-2,2-dimethylpropanal is anticipated to present the following hazards:

• Flammability: Like pivaldehyde and many ethers, this compound is expected to be a flammable liquid.[1][2][3] Vapors may be heavier than air and can travel to an ignition source.

• Irritation: Aldehydes are known to be irritants to the skin, eyes, and respiratory tract.[4][5]

• Reactivity: While the tert-butoxy group is relatively stable, aldehydes can be reactive. Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[5][6][7]

Quantitative Data Summary

Property	Value (for Pivaldehyde)	Source
GHS Hazard Statements	H225: Highly flammable liquid and vapor	[1][2]
H315: Causes skin irritation	[1][2]
H319: Causes serious eye irritation	[1][2]
Storage Temperature	2–8 °C	[5]
Incompatible Materials	Strong oxidizing agents, strong bases, strong reducing agents	[5][6][7]

III. Personal Protective Equipment (PPE): Your First Line of Defense

Before handling any waste containing 3-(tert-Butoxy)-2,2-dimethylpropanal, it is imperative to be equipped with the appropriate PPE:

• Eye Protection: Chemical safety goggles are mandatory. A face shield should be used if there is a risk of splashing.

• Hand Protection: Wear nitrile gloves. Inspect gloves for any signs of degradation before use.

• Body Protection: A flame-retardant lab coat should be worn.

• Respiratory Protection: All handling of waste should be conducted in a certified chemical fume hood to avoid inhalation of vapors.[8]

IV. Step-by-Step Disposal Protocol

This protocol is designed to guide you through the safe segregation, containment, and disposal of 3-(tert-Butoxy)-2,2-dimethylpropanal waste.

Step 1: Waste Segregation and Collection

• Dedicated Waste Container: Designate a specific, clearly labeled waste container for 3-(tert-Butoxy)-2,2-dimethylpropanal and any materials contaminated with it (e.g., pipette tips, absorbent paper).[8]

• Labeling: The container must be labeled as "Hazardous Waste," with the full chemical name "3-(tert-Butoxy)-2,2-dimethylpropanal," and display the appropriate hazard pictograms (flammable liquid, irritant).

• Container Integrity: Use a container made of a material compatible with organic solvents (e.g., glass or polyethylene). Ensure the container has a secure, tight-fitting lid to prevent the escape of vapors.[5] The container should be kept closed at all times except when adding waste.

Step 2: On-Site Neutralization (For Small Quantities)

For small quantities of aqueous waste containing the aldehyde, chemical neutralization can be a viable option to reduce its reactivity and toxicity before final disposal.[9][10] This procedure should only be performed by personnel trained in handling hazardous reactions.

• Procedure:

  • Work in a chemical fume hood.

  • For each volume of aldehyde waste, slowly add a 10% excess of a mild reducing agent like sodium bisulfite solution while stirring. The reaction is exothermic, so addition should be gradual.

  • Allow the mixture to stir for at least 2 hours to ensure complete reaction.

  • Check the pH of the solution and neutralize with a dilute acid or base as necessary. The final pH should be between 6 and 8.

  • Even after neutralization, the resulting solution should be collected in the designated hazardous waste container. Do not pour down the drain unless explicitly permitted by your institution's environmental health and safety (EHS) office and the local wastewater authority. [9][10]

Step 3: Storage of Waste

• Location: Store the sealed hazardous waste container in a designated, well-ventilated, and cool area, away from sources of heat, sparks, or open flames.[5][7]

• Segregation: Store the waste container segregated from incompatible materials, particularly strong oxidizing agents.[11]

• Time Limits: Adhere to your institution's and local regulations regarding the maximum accumulation time for hazardous waste.[10]

Step 4: Final Disposal

• Professional Disposal: The final disposal of the collected hazardous waste must be handled by a licensed hazardous waste disposal company.[1][2][12] Contact your institution's EHS office to arrange for pickup.

• Documentation: Maintain a detailed log of the waste generated, including the chemical name, quantity, and date of accumulation.

V. Emergency Procedures: Planning for the Unexpected

Spill Management:

• Small Spills (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material such as vermiculite or sand.[5]

  • Collect the contaminated absorbent material into a sealed container for hazardous waste disposal.

  • Clean the spill area with soap and water.

• Large Spills (or spills outside a fume hood):

  • Evacuate the area immediately.

  • Alert your institution's emergency response team and EHS office.

  • Prevent entry to the area.

  • If it is safe to do so, increase ventilation to the area.

First Aid:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[6]

VI. Visual Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for 3-(tert-Butoxy)-2,2-dimethylpropanal.

Caption: Disposal workflow for 3-(tert-Butoxy)-2,2-dimethylpropanal.

References

• Airgas. (2017, December 4). Safety Data Sheet: Tert-Butanol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal. PubChem. Retrieved from [Link]

• Loba Chemie. (n.d.). Pivaldehyde Extra Pure. Retrieved from [Link]

• Penta. (2025, January 28). tert-Butyl methyl ether. Retrieved from [Link]

• Chemistry LibreTexts. (2025, March 4). Safe Laboratory Practices: Handling and Disposing of Organic Substances. Retrieved from [Link]

• Washington State Department of Ecology. (n.d.). Focus on: Treatment by Aldehyde Deactivation. Retrieved from [Link]

• Lab Manager. (2021, October 26). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). 7.15 Reactive and Potentially Explosive Chemicals. Environment, Health and Safety. Retrieved from [Link]

• University of Wisconsin-Madison. (2022, June 6). Appendix A Disposal Procedures by Chemical. Retrieved from [Link]

• PureWay. (n.d.). Aldehyde Disposal. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 3-butoxypropan-2-ol. Retrieved from [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Safe Handling and Storage of Chemicals. Environmental Health & Safety. Retrieved from [Link]

• HSC Chemistry & Physics. (n.d.). Safe Handing & Disposal of Organic Substances. Retrieved from [Link]

• 3M. (2019, February 26). Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). 102531 - tert-Butyl methyl ether, ACS - Safety Data Sheet. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Methyl tert-butyl ether. Retrieved from [Link]

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• 1. Pivalaldehyde | 630-19-3 | Tokyo Chemical Industry Co., Ltd.(JP) [tcichemicals.com]
• 2. Pivalaldehyde | 630-19-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. cochise.edu [cochise.edu]
• 4. 3-((Tert-butyldimethylsilyl)oxy)-2,2-dimethylpropanal | C11H24O2Si | CID 10656375 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. aksci.com [aksci.com]
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• 10. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 11. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 12. echemi.com [echemi.com]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-(tert-Butoxy)-2,2-dimethylpropanal

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized reagents like 3-(tert-Butoxy)-2,2-dimethylpropanal demands a proactive, risk-based approach to personal protection. This guide moves beyond a simple checklist, providing a detailed operational plan grounded in the principles of chemical causality and laboratory best practices. Our objective is to build a self-validating system of safety around this compound, ensuring that every procedure is underpinned by a thorough understanding of the potential hazards and the corresponding protective measures.

Hazard Assessment: Understanding the Reagent

• Aliphatic Aldehydes: This functional group is the primary driver of the compound's reactivity and potential toxicity. Aldehydes as a class are known to be irritants to the skin, eyes, and respiratory tract.[1][2][3] The inhalation of aldehyde vapors can lead to airway constriction.[1] Some aldehydes are also recognized as potential sensitizers, meaning repeated contact could lead to an allergic reaction.[3]

• Volatility: The presence of the tert-butoxy group and the overall molecular weight suggest that this compound is a volatile organic compound (VOC).[4][5] This volatility increases the risk of inhalation exposure, making localized exhaust ventilation a critical safety measure.

• Flammability: Many related aldehydes and butoxy-containing compounds are flammable liquids, posing a fire risk in the presence of ignition sources.[6][7]

Based on this analysis, we must assume 3-(tert-Butoxy)-2,2-dimethylpropanal is, at a minimum, a skin and eye irritant, a respiratory irritant, and a flammable liquid.

The Hierarchy of Controls: PPE as the Final Safeguard

Before detailing specific Personal Protective Equipment (PPE), it is crucial to recognize that PPE is the last line of defense. The most effective safety protocols prioritize engineering and administrative controls to minimize exposure potential.

• Engineering Controls: All handling of 3-(tert-Butoxy)-2,2-dimethylpropanal, including weighing, transfers, and reaction setup, must be conducted within a certified chemical fume hood. This is non-negotiable. A fume hood provides primary containment, capturing volatile vapors at the source to prevent inhalation.[2][8]

• Administrative Controls: Implement standard operating procedures (SOPs) that minimize the quantities used and restrict access to authorized personnel. Ensure that safety showers and eyewash stations are readily accessible and have been recently tested.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be tailored to the specific task and the associated risk of exposure. The following protocol outlines the minimum requirements.

Eye and Face Protection

Given that aldehydes are potent eye irritants, robust eye protection is mandatory.[3]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with integrated side shields must be worn for all procedures.

• Elevated Risk: When there is a significant risk of splashing (e.g., transfers of >50 mL, work under positive pressure, or cleaning spills), upgrade to splash-proof chemical goggles . For maximum protection, use chemical goggles in conjunction with a full-face shield .[1]

Hand Protection

Choosing the correct glove material is critical, as not all materials offer adequate protection against aldehydes. Latex and polyvinyl chloride (PVC) gloves are generally not recommended due to their poor resistance.[1][9]

Table 1: Glove Material Chemical Resistance for Aldehydes

Glove Material	Resistance to Aldehydes	Key Considerations
Butyl Rubber	Excellent	High permeation resistance to a wide range of chemicals including aldehydes, ketones, and esters.[10] Can be less dexterous.
Nitrile	Good to Very Good	Provides good splash protection and is a suitable default choice for incidental contact.[1][11][12] It is crucial to change gloves immediately after contact.[12]
Neoprene	Good	Offers good resistance to acids, bases, and some organic compounds. A viable alternative to nitrile.[9][10]
Natural Rubber (Latex)	Poor to Fair	Not recommended for prolonged or direct contact with aldehydes.[1][9][13]
Polyvinyl Chloride (PVC)	Poor	Not recommended for use with aldehydes or many organic solvents.[1][10]

Operational Directive: For routine handling inside a fume hood, nitrile gloves are the standard. Always use a thickness of 5-mil or greater.[12] For procedures with a higher risk of prolonged contact or for spill cleanup, butyl rubber gloves are the preferred choice.[10] It is good practice to double-glove (wearing two pairs of nitrile gloves, or a nitrile pair under a butyl pair) during high-risk operations. Always inspect gloves for tears or pinholes before use.

Body Protection

• A flame-resistant laboratory coat is mandatory to protect against splashes and potential fires. Ensure the coat is fully buttoned.

• For large-scale operations (>1 Liter), supplement the lab coat with a chemical-resistant apron made of butyl rubber or a similar resistant material.

• Wear long pants and fully enclosed shoes. Open-toed shoes are strictly prohibited in the laboratory.

Respiratory Protection

When engineering controls (i.e., a fume hood) are functioning correctly, respiratory protection is typically not required for routine handling. However, it becomes essential in specific scenarios:

• Emergency Situations: In the event of a large spill outside of a fume hood.

• Control Failure: If a fume hood is not available or is malfunctioning.

In these cases, a NIOSH-approved air-purifying respirator (APR) fitted with organic vapor (OV) cartridges is required.[1] Note that disposable filtering facepieces (dust masks) are not effective against organic vapors.[1] All personnel required to wear respirators must be part of a formal respiratory protection program that includes fit-testing and training.

Procedural Workflow: From Preparation to Disposal

This step-by-step guide integrates the PPE protocol into the entire handling process.

Pre-Operational Phase

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and the airflow is optimal.

• Gather Materials: Assemble all necessary chemicals, equipment, and waste containers before retrieving the 3-(tert-Butoxy)-2,2-dimethylpropanal.

• Don PPE: Put on your lab coat, safety glasses/goggles, and primary gloves.

Operational Phase

• Chemical Handling: Conduct all manipulations deep within the fume hood (at least 6 inches from the sash).

• Monitor PPE: Be vigilant. If a glove is contaminated, remove it immediately using the proper technique, wash your hands, and don a new pair.

• Containment: Keep the container of 3-(tert-Butoxy)-2,2-dimethylpropanal sealed when not in use.

Post-Operational & Disposal Phase

• Decontamination: Wipe down the work surface in the fume hood.

• Waste Segregation: Dispose of contaminated materials in a dedicated, sealed hazardous waste container. This includes used gloves, pipette tips, and wipes.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: apron (if used), outer gloves, goggles/face shield, lab coat, inner gloves.

• Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[8]

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when handling 3-(tert-Butoxy)-2,2-dimethylpropanal.

Caption: Decision workflow for selecting appropriate PPE.

References

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• Scribd. (2003, March 15). Aliphatic Aldehydes. Retrieved from [Link]

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• Airgas. (2017, December 4). Tert-Butanol Safety Data Sheet. Retrieved from [Link]

• Organisation for the Prohibition of Chemical Weapons. Personal Protective Equipment. Retrieved from [Link]

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• 3M. Safety Data Sheet: 3M™ Graffiti Remover 1500. Retrieved from [Link]

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